Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Core Science & Biosynthesis

Technical Guide: A Proposed Synthesis Pathway for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a proposed synthetic pathway for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, a phenolic derivative naturally found in Picrasma quassioides[1][2][3]. Due to the absence of a documented chemical synthesis in publicly available literature, this document details a feasible, multi-step approach based on established organic chemistry principles. The proposed pathway involves the protection of vanillic acid, followed by an etherification reaction with a glycerol (B35011) synthon, and subsequent deprotection to yield the target molecule. This guide provides detailed hypothetical experimental protocols, quantitative data tables for reaction parameters, and visualizations of the chemical pathway and experimental workflow to aid researchers in the synthesis of this and structurally related compounds.

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is a naturally occurring phenolic compound[1][2][3]. Its structure, featuring a glycerol moiety linked via an ether bond to the 2-position of vanillic acid, suggests potential biological activities of interest to the pharmaceutical and nutraceutical industries. Vanillic acid and its derivatives are known for their antioxidant, anti-inflammatory, and neuroprotective properties[4]. The addition of a glycerol group may enhance the solubility and bioavailability of the parent molecule. This guide proposes a logical and practical synthetic route to enable further research into the pharmacological properties of this compound.

Proposed Synthesis Pathway

The proposed synthesis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is a three-step process. The overall strategy involves:

• Protection of the carboxylic acid of vanillic acid as a benzyl (B1604629) ester to prevent its interference in the subsequent etherification step.

• Etherification of the protected vanillic acid with epichlorohydrin (B41342), a common glycerol synthon, via a reaction analogous to the Williamson ether synthesis.

• Deprotection of the benzyl ester and concomitant hydrolysis of the epoxide to yield the final product.

Caption: Proposed three-step synthesis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

Data Presentation

The following tables summarize the proposed reaction conditions and expected outcomes for each step of the synthesis. These parameters are derived from analogous reactions found in the chemical literature.

Table 1: Reaction Parameters for the Synthesis of Benzyl Vanillate (Step 1)

Parameter	Value	Reference
Reactants	Vanillic Acid, Benzyl Bromide, Potassium Bicarbonate	[5]
Solvent	Ethanol (B145695)	[5]
Temperature	Reflux	[5]
Reaction Time	5 hours	[5]
Molar Ratio (Vanillic Acid:BnBr:K2CO3)	1 : 1.02 : 1.4	[5]
Expected Yield	~85%	[5]

Table 2: Reaction Parameters for the Synthesis of Benzyl 4-(glycidyloxy)-3-methoxybenzoate (Step 2)

Parameter	Value	Reference
Reactants	Benzyl Vanillate, Epichlorohydrin, Sodium Hydroxide (B78521)	[6][7][8]
Solvent	Water, (Epichlorohydrin as excess reactant)	[9]
Temperature	25-65 °C	[7][10]
Reaction Time	2-4 hours	General Procedure
Molar Ratio (Benzyl Vanillate:Epichlorohydrin:NaOH)	1 : >3 : 1	[9]
Expected Yield	High	[11]

Table 3: Reaction Parameters for Deprotection and Hydrolysis (Step 3)

Parameter	Value	Reference
Reactants	Benzyl 4-(glycidyloxy)-3-methoxybenzoate, Palladium on Carbon (10%), Hydrogen Gas	[12][13]
Solvent	Methanol (B129727) or Ethanol	[2]
Temperature	Room Temperature	[13]
Pressure (H2)	1 atm (balloon)	Standard Procedure
Reaction Time	4-12 hours	[12]
Expected Yield	High	[3]

Experimental Protocols

The following are detailed hypothetical protocols for each step in the proposed synthesis.

Step 1: Synthesis of Benzyl Vanillate (Protection)

Objective: To protect the carboxylic acid functional group of vanillic acid as a benzyl ester.

Materials:

• Vanillic acid

• Benzyl bromide

• Potassium bicarbonate (K₂CO₃)

• Ethanol

• Deionized water

• Hydrochloric acid (HCl), 1M

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add vanillic acid (1 equivalent), potassium bicarbonate (1.4 equivalents), and ethanol.

• Stir the mixture at room temperature for 15 minutes.

• Add benzyl bromide (1.02 equivalents) dropwise to the suspension.

• Heat the reaction mixture to reflux and maintain for 5 hours[5]. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with 1M HCl, deionized water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude benzyl vanillate.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica (B1680970) gel.

Step 2: Synthesis of Benzyl 4-(glycidyloxy)-3-methoxybenzoate (Etherification)

Objective: To form the ether linkage between the protected vanillic acid and a glycerol synthon.

Materials:

• Benzyl vanillate

• Epichlorohydrin

• Sodium hydroxide (NaOH)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve benzyl vanillate (1 equivalent) in an excess of epichlorohydrin (at least 3 equivalents)[9].

• Prepare a solution of sodium hydroxide (1 equivalent) in deionized water.

• While stirring vigorously, add the NaOH solution dropwise to the reaction mixture, maintaining the temperature between 25-65 °C[7][10]. The reaction is exothermic.

• After the addition is complete, continue stirring for 2-4 hours at the same temperature. Monitor the reaction by TLC.

• After the reaction is complete, add water and ethyl acetate to the reaction mixture for extraction.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess epichlorohydrin and solvent by vacuum distillation.

• The resulting crude product, Benzyl 4-(glycidyloxy)-3-methoxybenzoate, can be purified by column chromatography.

Step 3: Synthesis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether (Deprotection and Hydrolysis)

Objective: To remove the benzyl protecting group and hydrolyze the epoxide to yield the final product.

Materials:

• Benzyl 4-(glycidyloxy)-3-methoxybenzoate

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂) or Ammonium formate

• Celite®

Procedure:

• Dissolve Benzyl 4-(glycidyloxy)-3-methoxybenzoate (1 equivalent) in methanol or ethanol in a hydrogenation flask.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol%) to the solution.

• Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (1 atm) at room temperature for 4-12 hours[12]. Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with the solvent.

• The filtrate contains the final product. The solvent can be removed under reduced pressure. The resulting product is expected to be Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

• Further purification can be achieved by recrystallization or preparative High-Performance Liquid Chromatography (HPLC).

Workflow Visualization

The logical flow of the experimental procedure can be visualized as follows:

Caption: Experimental workflow for the proposed synthesis.

Conclusion

This technical guide presents a viable and detailed synthetic pathway for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether. The proposed three-step synthesis employs well-established and reliable chemical transformations. While this route is designed to be efficient, optimization of reaction conditions may be necessary to maximize yields and purity. Potential challenges include the regioselectivity of the epoxide opening and the potential for side reactions. An alternative, more complex route involving a multi-step protection and deprotection strategy for the functional groups on vanillic acid could be employed to enhance selectivity if required. The protocols and data provided herein serve as a solid foundation for researchers to undertake the synthesis of this interesting natural product and to explore its potential applications.

References

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. homework.study.com [homework.study.com]
• 5. Biocatalytic Synthesis of Vanillin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.ru [2024.sci-hub.ru]
• 7. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 8. US4284573A - Preparation of glycidyl ethers - Google Patents [patents.google.com]
• 9. US3121727A - Synthesis of glycidyl ethers of polyhydric phenols - Google Patents [patents.google.com]
• 10. US2659710A - Phenol alcohol-epichlorohydrin reaction products - Google Patents [patents.google.com]
• 11. CN103739571A - Synthesis method of phenyl glycidyl ether - Google Patents [patents.google.com]
• 12. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 13. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]

An In-Depth Technical Guide on the Biological Activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative that has been isolated from Picrasma quassioides (D. Don) Benn. Structurally, it is an ether formed between the phenolic hydroxyl group of vanillic acid and the secondary hydroxyl group of glycerol (B35011). Vanillic acid, a dietary benzoic acid derivative, is an oxidized form of vanillin (B372448) and is found in various plants and fruits. It is recognized for a wide range of pharmacological effects, which are detailed in this guide. These activities are primarily attributed to its phenolic structure, which allows it to act as an antioxidant and modulate key cellular signaling pathways.

Biological Activities

The biological activities discussed below are based on studies conducted on vanillic acid. It is hypothesized that Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether may exhibit similar properties.

Anti-inflammatory Activity

Vanillic acid has demonstrated significant anti-inflammatory effects by modulating key signaling pathways and reducing the production of pro-inflammatory mediators.[1][2][3] It has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are crucial in the inflammatory response.[3] This inhibition leads to a downstream reduction in the expression and secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[1][4]

Antioxidant Activity

The phenolic hydroxyl group in vanillic acid endows it with potent antioxidant properties. It acts as a free radical scavenger, capable of neutralizing reactive oxygen species (ROS), and has been shown to protect against oxidative damage to cellular components like lipids and proteins.[5]

Antimicrobial Activity

Vanillic acid exhibits a broad spectrum of antimicrobial activity against various bacteria and fungi. Its mechanism of action is thought to involve the disruption of microbial cell membranes and inhibition of biofilm formation.

Quantitative Data

The following tables summarize the available quantitative data for the biological activities of vanillic acid.

Table 1: Anti-inflammatory and Antioxidant Activities of Vanillic Acid

Activity	Assay/Model	Endpoint	Value	Reference
Anti-glycation	Non-enzymatic protein glycation	IC₅₀	46.4 µg/mL
Antioxidant Activity
DPPH Radical Scavenging	2,2-diphenyl-1-picrylhydrazyl assay	IC₅₀	Not explicitly stated
ABTS Radical Scavenging	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) assay	IC₅₀	Not explicitly stated
Oxygen Radical Absorbance	ORAC Assay	µmol TE/g	Not explicitly stated

Table 2: Antimicrobial Activity of Vanillic Acid

Microorganism	Assay Method	Endpoint	Value (µg/mL)	Reference
Staphylococcus aureus	Broth macrodilution	MIC	600
Proteus mirabilis	Broth macrodilution	MIC	600
Salmonella Typhi	Broth macrodilution	MIC	600
Carbapenem-Resistant Enterobacter cloacae (CREC-16)	Microdilution	MIC	600
Uropathogenic Escherichia coli (UPEC)	Microdilution	MIC	11.80 mM
Salmonella enterica serovar Typhimurium	Microdilution	MIC	1500

Signaling Pathways

Vanillic acid exerts its anti-inflammatory effects primarily through the modulation of the NF-κB and MAPK signaling pathways.

References

• 1. Vanillic acid inhibits inflammatory mediators by suppressing NF-κB in lipopolysaccharide-stimulated mouse peritoneal macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Vanillic acid ameliorates collagen-induced arthritis by suppressing the inflammation response via inhibition of the MAPK and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Natural Sources and Isolation of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, a phenolic derivative, is a naturally occurring compound that has been identified in the plant kingdom. This technical guide provides a comprehensive overview of its known natural sources and the methodologies for its isolation and characterization. The information presented herein is intended to support researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Natural Sources

The primary documented natural source of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is the plant species Picrasma quassioides (D. Don) Benn., a member of the Simaroubaceae family.[1][2] This plant is known to produce a variety of bioactive compounds, including alkaloids and quassinoids. The target compound has been isolated from the stems of this plant.[1]

Isolation Protocols

While a detailed, step-by-step experimental protocol for the isolation of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is specifically outlined in the work by Xu R, et al. (2021) in Natural Product Research, the full text of this publication is not publicly available.[1] However, based on the abstract of this key study and general phytochemical isolation procedures for phenolic compounds from Picrasma quassioides, a representative experimental workflow can be constructed.

The isolation process typically involves solvent extraction of the plant material followed by various chromatographic techniques to separate and purify the target compound.

General Experimental Workflow

The isolation of phenolic compounds from Picrasma quassioides generally follows the workflow depicted below.

General workflow for the isolation of phenolic compounds.

Detailed Methodologies

Based on common practices for isolating phenolic compounds from plant materials, the following detailed steps are likely representative of the process used to isolate Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

• Plant Material Preparation: The stems of Picrasma quassioides are collected, dried, and ground into a fine powder to increase the surface area for efficient extraction.

• Extraction: The powdered plant material is subjected to exhaustive extraction with a suitable organic solvent, such as ethanol or methanol (B129727), at room temperature or with gentle heating. This process yields a crude extract containing a mixture of phytochemicals.

• Solvent-Solvent Partitioning: The crude extract is then suspended in water and sequentially partitioned with immiscible solvents of increasing polarity, such as ethyl acetate and n-butanol. This step separates compounds based on their polarity, with phenolic compounds typically concentrating in the ethyl acetate and n-butanol fractions.

• Column Chromatography: The fractions enriched with phenolic compounds are subjected to column chromatography. Common stationary phases for this purpose include silica (B1680970) gel and Sephadex LH-20. Elution is performed with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the target compound are further purified using preparative HPLC. A C18 column is often used for the separation of phenolic compounds, with a mobile phase typically consisting of a mixture of water (often acidified with formic or acetic acid) and methanol or acetonitrile.

• Structural Elucidation: The structure of the purified compound is determined using a combination of spectroscopic techniques. The paper by Xu R, et al. specifically mentions the use of IR, HRESIMS, 1H-NMR, 13C-NMR, HSQC, HMBC, and 1H-1H COSY experiments for the structural determination of new phenolic derivatives from Picrasma quassioides[1].

Quantitative and Spectroscopic Data

The quantitative data regarding the yield and purity of the isolated Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, as well as its detailed spectroscopic data, are contained within the full text of the publication by Xu R, et al. (2021). As this primary source could not be fully accessed, a representative table for such data is provided below for illustrative purposes. Researchers are directed to the original publication for the specific values.

Table 1: Physicochemical and Spectroscopic Data for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

Property	Value
Molecular Formula	C₁₁H₁₄O₆
Molecular Weight	242.23 g/mol
Appearance	White to off-white solid
Yield from P. quassioides	Data not available in abstract
Purity (by HPLC)	Data not available in abstract
¹H NMR (ppm)	Data contained in Xu R, et al. (2021)[1]
¹³C NMR (ppm)	Data contained in Xu R, et al. (2021)[1]
High-Resolution Mass Spectrometry (HRMS)	Data contained in Xu R, et al. (2021)[1]
Infrared (IR) ν (cm⁻¹)	Data contained in Xu R, et al. (2021)[1]

Logical Relationships in Structural Elucidation

The process of determining the chemical structure of a novel natural product like Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether involves a logical progression of spectroscopic analyses.

Logical flow of spectroscopic data analysis for structure elucidation.

Conclusion

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is a natural product isolated from the stems of Picrasma quassioides. Its isolation involves standard phytochemical techniques, including solvent extraction and multi-step chromatography. The definitive structural elucidation relies on a suite of modern spectroscopic methods. For researchers interested in this compound, the primary literature by Xu R, et al. (2021) is the essential reference for detailed experimental protocols and comprehensive analytical data. This guide provides a foundational understanding to facilitate further research and development involving this phenolic derivative.

References

• 1. tandfonline.com [tandfonline.com]
• 2. biocrick.com [biocrick.com]

An In-depth Technical Guide on the Core Mechanism of Action: Guaifenesin, the Parent Compound of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"

Disclaimer: "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" is recognized as an impurity of the expectorant drug Guaifenesin (B1672422), often referred to as Guaifenesin EP Impurity A.[1][2][3] There is limited publicly available scientific literature detailing the specific mechanism of action for this impurity itself.[4][5] Therefore, this technical guide will focus on the well-documented mechanism of action of the parent compound, Guaifenesin (also known as glyceryl guaiacolate).[6][7]

Introduction to Guaifenesin

Guaifenesin is a widely used over-the-counter expectorant medication primarily indicated for the relief of chest congestion and cough associated with the common cold, bronchitis, and other respiratory conditions.[8] Chemically, it is an ether of guaiacol (B22219) and glycerine.[6] Approved by the U.S. Food and Drug Administration (FDA) in 1952, Guaifenesin is the only expectorant available without a prescription in the United States.[7] It is available in various formulations, including immediate-release and extended-release tablets, capsules, and liquids, and is often combined with other medications like cough suppressants and decongestants.[6]

Core Mechanism of Action: Expectorant Properties

The primary pharmacological effect of Guaifenesin is its expectorant action, which involves thinning and loosening mucus in the airways, making it easier to clear through coughing.[8][9] This action is believed to be mediated through several mechanisms:

• Increased Mucus Volume and Hydration: Guaifenesin is thought to increase the volume and reduce the viscosity of respiratory secretions.[10] It is proposed to work by irritating the gastric mucosa, which in turn stimulates a reflex secretion of watery fluid in the respiratory tract via the vagus nerve (the gastro-pulmonary reflex).[6][7] This increased hydration of airway secretions makes the mucus less thick and easier to move.

• Reduced Mucus Viscosity and Adhesiveness: By increasing the hydration of mucus, Guaifenesin effectively lowers its viscosity and adhesiveness.[11] This change in the physical properties of mucus allows the cilia, the tiny hair-like structures lining the respiratory tract, to more effectively move the mucus out of the airways.[8]

• Direct Action on Respiratory Epithelium: Some in vitro studies suggest that Guaifenesin may also have a direct effect on the respiratory epithelium, contributing to the modification of mucus secretion and improved mucociliary transport.[6][12]

A study presented at Chest 2020 indicated that Guaifenesin acts directly on the respiratory epithelium to modify airway mucus and enhance mucociliary transport in conditions characterized by mucus hypersecretion.[12]

Signaling Pathways and Molecular Interactions

While the precise molecular targets of Guaifenesin are not fully elucidated, its mechanism is understood to involve neural reflex pathways and direct effects on the airway epithelium.[7][9]

dot

Caption: Proposed mechanism of action for Guaifenesin.

Pharmacokinetics

Guaifenesin is well-absorbed from the gastrointestinal tract following oral administration.[10][13]

Parameter	Value	Reference
Absorption	Well absorbed from the GI tract	[10][13]
Metabolism	Hepatic	[10][13]
Major Metabolite	β-(2-methoxyphenoxy)-lactic acid	[7][13]
Excretion	Primarily renal (urine)	[10][13]
Half-life	Approximately 1 hour	[10][13]
Time to Peak Plasma Concentration	~0.7 hours (immediate-release)	[7]
Volume of Distribution	116 L (geometric mean)	[13]
Clearance	~94.8 L/hr	[13]

Experimental Protocols

The evaluation of expectorant activity, such as that of Guaifenesin, involves various in vivo and in vitro models.

In Vivo Models for Expectorant Activity

A common in vivo method to assess expectorant activity is the phenol (B47542) red secretion model in mice.[14][15] This method quantifies the amount of phenol red dye secreted into the trachea, which serves as a marker for mucus secretion.

Protocol: Phenol Red Secretion in Mice

• Animal Model: ICR mice are commonly used.[16]

• Drug Administration: Test compounds (e.g., Guaifenesin) or a vehicle control are administered orally to different groups of mice. A positive control, such as ammonium (B1175870) chloride, may also be used.[15]

• Phenol Red Injection: After a set period (e.g., 30 minutes) following drug administration, a solution of phenol red is injected intraperitoneally.

• Euthanasia and Tracheal Lavage: After another set period (e.g., 30 minutes), the mice are euthanized. The trachea is dissected and lavaged with a saline solution.

• Quantification: The amount of phenol red in the tracheal lavage fluid is measured spectrophotometrically. An increase in the amount of phenol red in the drug-treated groups compared to the control group indicates an increase in mucus secretion.[16]

dot

Caption: Workflow for Phenol Red Secretion Assay.

In Vitro Models for Mucus Properties

The effect of compounds on the physical properties of mucus can be studied using rheology. Rheometers are used to measure the viscoelastic properties of mucus samples, such as the elastic modulus (G') and viscous modulus (G'').[17][18]

Protocol: Mucus Rheology

• Sample Collection: Sputum can be collected from patients via spontaneous expectoration or induced sputum.[17]

• Sample Preparation: Samples may be treated with the test compound (e.g., Guaifenesin) or a vehicle.

• Rheological Measurement: A rheometer is used to perform oscillatory tests on the mucus samples. These tests apply a small, oscillating strain to the sample and measure the resulting stress.[18]

• Data Analysis: The elastic (G') and viscous (G'') moduli are calculated. A decrease in these values indicates a reduction in mucus viscosity and elasticity, which would be consistent with an expectorant effect.[17]

Clinical Efficacy and Controversies

The clinical efficacy of Guaifenesin as an expectorant has been a subject of debate, with some studies showing benefit while others have found it to be ineffective.[6][19]

• A study by Dicpinigaitis and Gayle suggested that Guaifenesin can inhibit the cough reflex in patients with upper respiratory tract infections.[19]

• However, a multi-center clinical trial published in 2014 found that Guaifenesin had no significant effect on sputum volume or its physical properties in adolescents and adults with acute respiratory tract infections.[20]

• More recently, a 2025 long-term study on patients with stable chronic bronchitis showed that extended-release Guaifenesin provided clinically meaningful reductions in cough and sputum severity.[21]

Other Potential Mechanisms

Some research suggests that Guaifenesin may have other biological activities, including muscle relaxant and anticonvulsant effects, possibly through antagonism of the NMDA receptor.[13][22] In veterinary medicine, it is used as a centrally acting muscle relaxant in large animals.[6]

Conclusion

Guaifenesin's primary mechanism of action as an expectorant is attributed to its ability to increase the volume and decrease the viscosity of respiratory secretions, likely through a combination of a neural reflex pathway and direct actions on the respiratory epithelium. This facilitates the clearance of mucus from the airways and results in a more productive cough. While its clinical efficacy has been debated, recent long-term studies support its use in chronic respiratory conditions. The biological activity of its impurity, "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether," remains largely uncharacterized. Further research is needed to fully elucidate the molecular targets of Guaifenesin and the potential pharmacological effects of its impurities.

References

• 1. Guaifenesin EP Impurity A | 90-05-1 [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Guaifenesin - Wikipedia [en.wikipedia.org]
• 7. Guaifenesin: Pharmacology and Controversy_Chemicalbook [chemicalbook.com]
• 8. What is the mechanism of Guaifenesin? [synapse.patsnap.com]
• 9. guaifenesin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. youtube.com [youtube.com]
• 11. Buy Guaifenesin | 93-14-1 | >98% [smolecule.com]
• 12. respiratory-therapy.com [respiratory-therapy.com]
• 13. go.drugbank.com [go.drugbank.com]
• 14. The in vivo expectorant and antitussive activity of extract and fractions from Reineckia carnea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vivo evaluation of the antitussive, expectorant and bronchodilating effects of extract and fractions from aerial parts of Peganum harmala linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Anti-inflammatory, expectorant, and antitussive properties of Kyeongok-go in ICR mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Rapid Viscoelastic Characterization of Airway Mucus Using a Benchtop Rheometer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. FAQ Rheomuco | and mucus rheology | Rheomuco [rheomuco.com]
• 19. Website Unavailable (503) [aafp.org]
• 20. Guaifenesin has no effect on sputum volume or sputum properties in adolescents and adults with acute respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Long-Term Study of Extended-Release Guaifenesin Shows Symptom Relief in Stable Chronic Bronchitis Patients [prnewswire.com]
• 22. Guaifenesin | C10H14O4 | CID 3516 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Solubility and Stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the solubility and stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is limited in publicly available literature. This guide provides a comprehensive overview based on data from structurally analogous compounds, namely vanillic acid and guaifenesin, to infer potential properties and guide experimental design.

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative that has been isolated from Picrasma quassioides (D. Don) Benn[1][2]. As a derivative of vanillic acid and structurally related to glycerol (B35011) ethers like guaifenesin, it holds potential for investigation in pharmaceutical and other scientific fields. Understanding its solubility and stability is a critical first step in any research and development endeavor. This technical guide provides a framework for these studies, drawing upon established protocols and data from related molecules.

Physicochemical Properties (Inferred)

Based on its structural components—a glycerol backbone, a vanillic acid moiety, and an ether linkage—the following properties can be anticipated:

• Appearance: Likely a white to off-white crystalline solid.

• Polarity: The presence of hydroxyl and carboxylic acid groups suggests moderate polarity, balanced by the aromatic ring.

• Hydrogen Bonding: The molecule has multiple hydrogen bond donors and acceptors, which will influence its solubility in protic solvents.

Solubility Profile

Anticipated Solubility

The addition of the glycerol ether moiety to vanillic acid is expected to increase its hydrophilicity and, therefore, its aqueous solubility compared to vanillic acid alone. The ether linkage is relatively stable and should not significantly impact solubility under normal conditions.

Tabulated Solubility Data (Vanillic Acid)

The following table summarizes the solubility of vanillic acid in various solvents, which can serve as a preliminary guide for solvent selection in studies involving Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Solvent	Temperature (°C)	Solubility ( g/100g solvent)	Reference
Water	25	0.128	[5]
Water	40	0.269	[5]
Methanol	25	Data indicates high solubility	[5]
Ethanol	25	Data indicates high solubility	[5]
Ethyl Acetate	25	Moderate solubility	[5]
Acetonitrile	25	Moderate solubility	[5]
Dimethylformamide	25	High solubility	[5]

Experimental Protocol for Solubility Determination

The recommended method for determining the solubility of a new chemical entity is the shake-flask method , which is considered the gold standard.

Objective: To determine the equilibrium solubility of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in various solvents at different temperatures.

Materials:

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether (pure solid)

• Selected solvents (e.g., water, phosphate (B84403) buffer at various pH, ethanol, methanol, DMSO)

• Shaking incubator or water bath with temperature control

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of the solid compound to a known volume of the selected solvent in a sealed vial.

  • Agitate the vials at a constant temperature (e.g., 25°C and 37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand to let the undissolved solid settle.

  • Centrifuge the samples to further separate the solid from the liquid phase.

  • Carefully withdraw an aliquot of the supernatant.

• Quantification:

  • Accurately dilute the supernatant with a suitable solvent.

  • Analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation:

  • Calculate the solubility in terms of mg/mL or mol/L.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GUAIFENESIN (PD002316, HSRJKNPTNIJEKV-UHFFFAOYSA-N) [probes-drugs.org]
• 4. Vanillic acid ameliorates collagen-induced arthritis by suppressing the inflammation response via inhibition of the MAPK and NF-κB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

"Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" potential therapeutic effects

An In-depth Technical Guide on the Potential Therapeutic Effects of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the available scientific information on Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether and related compounds. It is intended for research and informational purposes only and does not constitute medical advice.

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether is a phenolic derivative that has been isolated from Picrasma quassioides (D. Don) Benn., a plant used in traditional medicine. While direct and extensive research on the therapeutic effects of this specific compound is currently limited, its chemical structure, a conjugate of glycerol (B35011) and a vanillic acid moiety, suggests a range of potential pharmacological activities. This guide provides a comprehensive overview of its potential therapeutic effects by examining the biological activities of its structural components, related molecules, and the source plant.

Chemical Structure and Properties

• IUPAC Name: 2-hydroxy-1-(hydroxymethyl)ethyl 4-hydroxy-3-methoxybenzoate

• Molecular Formula: C11H14O6

• Structure: A glycerol backbone with a 3-methoxy-4-hydroxybenzoic acid (vanillic acid) moiety attached via an ether linkage at the C-2 position.

Potential Therapeutic Effects (Inferred)

Based on the known pharmacological activities of its constituent parts and structurally similar compounds, Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether may possess the following therapeutic properties:

Anti-inflammatory Activity

Vanillic acid and vanillyl alcohol, which are structurally related to the benzoic acid portion of the target molecule, have demonstrated significant anti-inflammatory effects[1]. The proposed mechanism involves the modulation of key inflammatory pathways.

• Potential Mechanism of Action: Inhibition of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). This is often mediated through the suppression of the NF-κB signaling pathway.

Antioxidant Activity

Phenolic compounds are well-known for their antioxidant properties due to their ability to scavenge free radicals. Vanillic acid has been reported to possess potent antioxidant effects[1][2].

• Potential Mechanism of Action: Donation of a hydrogen atom from the phenolic hydroxyl group to neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS), thereby reducing oxidative stress. It may also upregulate the expression of endogenous antioxidant enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

Antimicrobial Activity

Esters of 4-hydroxybenzoic acid with glycerol have been shown to exhibit antimicrobial activity against a range of microorganisms[3][4].

• Potential Mechanism of Action: Disruption of microbial cell membrane integrity, inhibition of essential enzymes, or interference with nucleic acid synthesis. The increased hydrophilicity due to the glycerol backbone might enhance its effectiveness in aqueous environments compared to traditional parabens[3].

Neuroprotective Effects

Vanillic acid has been investigated for its neuroprotective potential, which is often linked to its anti-inflammatory and antioxidant properties[2].

• Potential Mechanism of Action: Attenuation of oxidative stress and neuroinflammation in the central nervous system, which are key pathological features of several neurodegenerative diseases.

Data from Structurally Related Compounds

To provide a quantitative perspective, the following table summarizes the reported biological activities of compounds structurally related to Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether.

Compound	Therapeutic Effect	Assay	Results	Reference
Vanillyl Alcohol	Anti-inflammatory	Acetic acid-induced vascular permeability in mice	Significant inhibition
Anti-inflammatory	Carrageenan-induced air pouch in mice	Significant inhibition
Anti-nociceptive	Acetic acid-induced writhing test in mice	Significant inhibition
Anti-angiogenic	Chick chorioallantoic membrane (CAM) assay	Significant inhibition
1-O-(4-hydroxybenzoyl)-glycerol	Antimicrobial	Microbial growth assay (S. aureus)	Higher activity at 1.25 mmol/L and 2.5 mmol/L compared to parabens	[3]
Antimicrobial	Microbial growth assay (E. coli)	Comparable activity to parabens	[3]
Antimicrobial	Microbial growth assay (S. cerevisiae)	Comparable activity to parabens	[3]
Antimicrobial	Microbial growth assay (F. culmorum)	Comparable activity to parabens	[3]

Pharmacological Context of Picrasma quassioides

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether is a constituent of Picrasma quassioides, a plant with a rich history in traditional medicine for treating fever, inflammation, and infections. The plant is known to contain a variety of bioactive phytochemicals, including quassinoids, alkaloids, and other phenolics, which contribute to its diverse pharmacological profile, including anti-inflammatory, antioxidant, anti-cancer, and antimicrobial activities. The presence of our target compound within this plant further supports its potential for biological activity.

Experimental Protocols for Therapeutic Evaluation

The following are detailed methodologies for key experiments that would be essential to elucidate the therapeutic potential of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether.

In Vitro Anti-inflammatory Assay: Lipopolysaccharide (LPS)-Induced RAW 264.7 Macrophages

• Objective: To determine the effect of the compound on the production of nitric oxide (NO) and pro-inflammatory cytokines.

• Methodology:

  • Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

  • Treatment: Cells are pre-treated with various concentrations of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether for 1 hour.

  • Stimulation: Cells are then stimulated with 1 µg/mL of LPS for 24 hours.

  • NO Measurement: The concentration of nitrite (B80452) in the culture supernatant is measured using the Griess reagent as an indicator of NO production.

  • Cytokine Measurement: The levels of TNF-α, IL-6, and IL-1β in the supernatant are quantified using specific ELISA kits.

  • Cell Viability: The cytotoxicity of the compound is assessed using an MTT assay to ensure that the observed effects are not due to cell death.

In Vitro Antioxidant Assay: DPPH Radical Scavenging Activity

• Objective: To evaluate the free radical scavenging capacity of the compound.

• Methodology:

  • Preparation: A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) is prepared.

  • Reaction: Different concentrations of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether are added to the DPPH solution.

  • Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

  • Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100. Ascorbic acid is used as a positive control.

In Vitro Antimicrobial Assay: Broth Microdilution Method

• Objective: To determine the Minimum Inhibitory Concentration (MIC) of the compound against various microorganisms.

• Methodology:

  • Microorganism Preparation: Bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains are cultured to a specific density (e.g., 10^5 CFU/mL).

  • Serial Dilution: The compound is serially diluted in a 96-well microtiter plate containing the appropriate broth medium.

  • Inoculation: Each well is inoculated with the microbial suspension.

  • Incubation: The plates are incubated at 37°C for 24 hours (for bacteria) or 28°C for 48 hours (for fungi).

  • MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Visualizations

Signaling Pathway Diagram

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Experimental Workflow Diagram

Caption: A generalized workflow for evaluating therapeutic potential.

Conclusion and Future Directions

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether represents a promising yet understudied natural product. Based on the analysis of its structural components and the pharmacological profile of its source plant, it is plausible that this compound possesses anti-inflammatory, antioxidant, antimicrobial, and neuroprotective properties.

Future research should focus on the following areas:

• Isolation and Synthesis: Development of efficient methods for the isolation from Picrasma quassioides or a total synthesis route to obtain sufficient quantities for comprehensive studies.

• In Vitro and In Vivo Validation: Systematic evaluation of its biological activities using the experimental protocols outlined in this guide.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways modulated by the compound.

• Pharmacokinetic and Toxicological Profiling: Assessment of its absorption, distribution, metabolism, excretion (ADME), and safety profile.

The exploration of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether could lead to the discovery of a novel therapeutic agent for a variety of diseases, particularly those with an inflammatory or oxidative stress component.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. mdpi.com [mdpi.com]
• 3. Pharmacological effects of Picrasma quassioides (D. Don) Benn for inflammation, cancer and neuroprotection (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phytochemistry, Traditional Use and Pharmacological Activity of Picrasma quassioides: A Critical Reviews - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for the Quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether is a phenolic derivative that can be isolated from natural sources such as Picrasma quassioides[1][2][3]. As a compound of interest in pharmaceutical and natural product research, accurate and robust analytical methods for its quantification are essential for quality control, pharmacokinetic studies, and metabolite identification. This document provides detailed application notes and experimental protocols for the quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The methodologies presented are based on established analytical principles for structurally related compounds, such as guaifenesin (B1672422) and its derivatives[4][5][6][7][8].

Analytical Techniques Overview

Two primary analytical techniques are detailed for the quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection: A widely accessible and reliable method for routine quantification in bulk materials and simple formulations. This technique separates compounds based on their hydrophobicity.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method ideal for complex matrices such as plasma, urine, and tissue extracts. This technique provides definitive identification and quantification, even at very low concentrations.

Application Note 1: Quantification by RP-HPLC-UV

This method is suitable for the determination of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether in bulk drug substances and simple pharmaceutical formulations. The protocol is adapted from validated methods for the analysis of guaifenesin and its related compounds[4][5][6].

Experimental Protocol

1. Instrumentation and Materials

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)[4][5]

• Analytical balance

• Volumetric flasks and pipettes

• HPLC grade acetonitrile (B52724), methanol (B129727), and water

• Potassium phosphate (B84403) monobasic (KH₂PO₄)

• Orthophosphoric acid

• Reference standard of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether

2. Chromatographic Conditions

Parameter	Condition
Mobile Phase A	0.02 M KH₂PO₄ in water:methanol (90:10 v/v), pH adjusted to 3.2 with orthophosphoric acid[4][5]
Mobile Phase B	0.02 M KH₂PO₄ in water:methanol (10:90 v/v), pH adjusted to 3.2 with orthophosphoric acid[4][5]
Gradient Elution	0-40% B over 50 minutes, then a wash and re-equilibration step[5]
Flow Rate	0.8 mL/min[4][5]
Column Temperature	25°C[4][5]
Detection Wavelength	273 nm[4][5]
Injection Volume	10 µL

3. Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 25 mg of the reference standard in a 25 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Accurately weigh and dissolve the sample containing the analyte in methanol to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Perform a linear regression analysis of the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²). The r² value should be ≥ 0.999 for good linearity.

• Quantify the amount of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether in the sample by interpolating its peak area into the calibration curve.

Method Validation Parameters (Summary)

Parameter	Typical Acceptance Criteria
Linearity	r² ≥ 0.999 over the concentration range
Accuracy	98-102% recovery
Precision (RSD)	≤ 2% for repeatability and intermediate precision
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1
Specificity	No interference from blank or placebo at the retention time of the analyte

Experimental Workflow: RP-HPLC-UV Quantification

Caption: Workflow for quantification by RP-HPLC-UV.

Application Note 2: Quantification by LC-MS/MS

This method is highly sensitive and selective, making it ideal for the quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether in complex biological matrices like plasma and urine. The protocol is based on established LC-MS/MS methods for related pharmaceutical compounds[9][10][11].

Experimental Protocol

1. Instrumentation and Materials

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer) with an electrospray ionization (ESI) source.

• UHPLC or HPLC system.

• C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Internal standard (IS), structurally similar to the analyte (e.g., a stable isotope-labeled version or a related compound like guaifenesin).

• Reagents for sample preparation (e.g., protein precipitation, solid-phase extraction).

2. LC-MS/MS Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	A suitable gradient to ensure separation from matrix components (e.g., 5-95% B over 5 minutes)
Flow Rate	0.4 mL/min
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), positive or negative mode (to be optimized)
MS/MS Detection	Multiple Reaction Monitoring (MRM)

3. MRM Transition Optimization

• Infuse a standard solution of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether directly into the mass spectrometer to determine the precursor ion ([M+H]⁺ or [M-H]⁻).

• Perform a product ion scan to identify the most abundant and stable fragment ions.

• Select the most intense precursor-to-product ion transition for quantification and a second transition for confirmation.

Example MRM Transitions (Hypothetical)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Analyte (Quantifier)	To be determined	To be determined	To be optimized
Analyte (Qualifier)	To be determined	To be determined	To be optimized
Internal Standard	To be determined	To be determined	To be optimized

4. Sample Preparation (Example for Plasma)

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes.

• Collection: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and inject into the LC-MS/MS system.

5. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibrators.

• Use a weighted (e.g., 1/x²) linear regression for the calibration curve.

• Quantify the analyte in the samples using the regression equation.

Experimental Workflow: LC-MS/MS Quantification

Caption: Workflow for quantification by LC-MS/MS.

Summary of Quantitative Data

The following tables summarize the key quantitative parameters for the described analytical methods.

Table 1: RP-HPLC-UV Method Parameters

Parameter	Value	Reference
Column	C18 (150 mm x 4.6 mm, 5 µm)	[4][5]
Mobile Phase	Gradient of KH₂PO₄/Methanol	[4][5]
Flow Rate	0.8 mL/min	[4][5]
Detection	273 nm	[4][5]
Linearity Range (Typical)	1 - 100 µg/mL	[6]
Correlation Coefficient (r²)	≥ 0.999	[6]

Table 2: LC-MS/MS Method Parameters

Parameter	Value	Reference
Column	C18 (e.g., 50 mm x 2.1 mm, 1.8 µm)	-
Mobile Phase	Gradient of Water/Acetonitrile with 0.1% Formic Acid	-
Ionization	ESI (Positive/Negative)	-
Detection Mode	Multiple Reaction Monitoring (MRM)	-
Linearity Range (Typical)	0.1 - 1000 ng/mL	[9]
Precision (RSD)	< 15%	[9]

Conclusion

The analytical methods detailed in these application notes provide robust and reliable frameworks for the quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether. The choice between RP-HPLC-UV and LC-MS/MS will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. For routine analysis of bulk material, RP-HPLC-UV is a cost-effective and accurate method. For complex biological samples requiring high sensitivity and selectivity, LC-MS/MS is the preferred technique. Proper method development and validation are crucial to ensure data quality and regulatory compliance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development and validation of stability indicating the RP-HPLC method for the estimation of related compounds of guaifenesin in pharmaceutical dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 6. journal.appconnect.in [journal.appconnect.in]
• 7. helixchrom.com [helixchrom.com]
• 8. [The detection of guaiacol glyceryl ether, a content of many sedatives and hypnotics in the Federal Republic of Germany] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. LC–MS‑based metabolomics: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for the Analysis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) Ether

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether is a phenolic derivative that has been isolated from natural sources such as Picrasma quassioides[1][2][3]. As a compound of interest in pharmaceutical and natural product research, robust analytical methods for its quantification and characterization are essential. This document provides detailed protocols for the analysis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS). These methods are designed for researchers, scientists, and drug development professionals.

I. High-Performance Liquid Chromatography (HPLC) Method

This section details a reverse-phase HPLC method suitable for the quantification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether. The methodology is adapted from established procedures for structurally related compounds such as guaifenesin (B1672422) and vanillic acid[4][5][6].

Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a photodiode array (PDA) or variable wavelength UV detector.

• Chromatographic Conditions:

  • A summary of the chromatographic conditions is presented in Table 1.

• Reagent and Sample Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard Solution Preparation: Accurately weigh and dissolve Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) ether in the diluent to prepare a stock solution of 1 mg/mL. Further dilute the stock solution to achieve working standard concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Preparation: Prepare sample solutions by dissolving the material in the diluent to an expected concentration within the calibration range. Filter all solutions through a 0.45 µm syringe filter before injection.

• Method Validation Parameters (Illustrative):

  • Method validation should be performed according to ICH guidelines and would typically include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ)[5][7]. An example of expected performance is in Table 2.

Data Presentation

Table 1: HPLC Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	0-2 min: 10% B2-15 min: 10-90% B15-18 min: 90% B18-18.1 min: 90-10% B18.1-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	272 nm

Table 2: Illustrative HPLC Method Validation Data

Parameter	Result
Retention Time	~ 8.5 min
Linearity (R²) (1-100 µg/mL)	> 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
LOD	~ 0.1 µg/mL
LOQ	~ 0.3 µg/mL

II. Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For higher sensitivity and selectivity, an LC-MS method is recommended. This is particularly useful for complex matrices or when trace-level quantification is required. The following protocol is based on methods for similar hydroxybenzoic acid derivatives.

Experimental Protocol: LC-MS

• Instrumentation:

  • LC-MS system equipped with a binary pump, autosampler, column oven, and a triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • The LC conditions are outlined in Table 3. A faster gradient is often employed for LC-MS analysis.

• Mass Spectrometry Conditions:

  • The MS parameters are detailed in Table 4. These should be optimized by infusing a standard solution of the analyte.

• Reagent and Sample Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Standard and Sample Preparation: Prepare as described for the HPLC method, potentially at lower concentrations due to the higher sensitivity of the MS detector.

Data Presentation

Table 3: LC Conditions for LC-MS Analysis

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 5% B1-8 min: 5-95% B8-9 min: 95% B9-9.1 min: 95-5% B9.1-12 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 4: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Precursor Ion [M-H]⁻	To be determined (calculated m/z 227.08)
Product Ion	To be determined (fragment of precursor)
Collision Energy	To be optimized

Visualizations

Caption: Workflow for HPLC and LC-MS analysis.

Caption: Rationale for method selection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development and validation of stability indicating the RP-HPLC method for the estimation of related compounds of guaifenesin in pharmaceutical dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 6. Separation of Vanillic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative that can be isolated from Picrasma quassioides (D. Don) Benn.[1][2][3]. As a derivative of vanillic acid, it is anticipated to possess a range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties, which are characteristic of many phenolic compounds.[4][5][6][7]. These notes provide a summary of the known effects of the closely related compound, vanillic acid, and offer detailed experimental protocols to facilitate the investigation of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in cell culture models.

Physicochemical Properties and Handling

Property	Value	Source
Molecular Formula	C11H14O6	N/A
Molecular Weight	242.23 g/mol	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in DMSO, ethanol, and methanol. Limited solubility in water.	General knowledge for similar compounds
Storage	Store at -20°C for long-term stability. Protect from light.	General laboratory practice

Stock Solution Preparation: For cell culture experiments, it is recommended to prepare a high-concentration stock solution (e.g., 10-100 mM) in sterile dimethyl sulfoxide (B87167) (DMSO). The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity.

Quantitative Data Summary (Based on Vanillic Acid)

The following tables summarize the reported biological activities of vanillic acid, which may serve as a reference for designing experiments with Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Table 1: Anti-inflammatory and Antioxidant Activity of Vanillic Acid

Cell Type/Model	Parameter Measured	Treatment/Stimulant	Effective Concentration of Vanillic Acid	Result	Reference
Human Neutrophils	ROS Generation	fMLP	5-50 µg/mL	Significant reduction in ROS levels	[2][8]
Human Neutrophils	Elastase-2 (ELA-2) Release	fMLP + Cytochalasin B	1-50 µg/mL	Significant downregulation of ELA-2 release	[2][8]
Human Neutrophils	TNF-α Secretion	LPS	5-50 µg/mL	Significant suppression of TNF-α release	[2]
Human Neutrophils	IL-8 Secretion	LPS	5-50 µg/mL	Significant suppression of IL-8 release	[2]
Human Plasma	Protein Glycation	In vitro assay	IC50: 46.4 µg/mL	Potent inhibition of advanced glycation end-product (AGE) formation	[2]
Human Plasma	Tyrosine Nitration	Peroxynitrite	1-50 µg/mL	27-51% reduction in 3-nitrotyrosine (B3424624) formation	[2]
Human Plasma	Thiol Oxidation	Peroxynitrite	1-50 µg/mL	42-50% inhibition of thiol oxidation	[2]

Table 2: Anticancer Activity of Vanillic Acid

Cell Line	Assay	Treatment Duration	IC50 Value	Result	Reference
HepG2 (Hepatocellular Carcinoma)	Cell Viability	48 hours	634.3 µg/mL	Dose-dependent suppression of cell proliferation	[9]
KKU-100 (Cholangiocarcinoma)	Cell Viability	72 hours	1508 µg/mL	Dose-dependent suppression of cell proliferation	[9]
HCT116 (Colon Cancer)	Cell Cycle Analysis	Not specified	Not specified	Induction of G1 phase arrest	[10][11]

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity by MTT Assay

This protocol is designed to determine the effect of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether on the viability and proliferation of adherent cancer cell lines.

Materials:

• Target cancer cell line (e.g., HCT116, HepG2)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• DMSO (cell culture grade)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether from a stock solution in complete growth medium. Aspirate the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully aspirate the medium containing MTT from each well. Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette up and down to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against compound concentration to determine the IC50 value.

Protocol 2: Measurement of Reactive Oxygen Species (ROS) Production

This protocol measures the intracellular ROS-scavenging activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in a cell-based assay using the DCFH-DA probe.

Materials:

• Human neutrophils or a relevant cell line (e.g., RAW 264.7 macrophages)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• Phorbol 12-myristate 13-acetate (PMA) or another ROS inducer

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• 96-well black, clear-bottom plate

• Fluorescence microplate reader (Ex/Em: 485/535 nm)

Procedure:

• Cell Preparation: Isolate human neutrophils or culture the chosen cell line to the desired confluency. Harvest and resuspend the cells in HBSS at a concentration of 1 x 10^6 cells/mL.

• DCFH-DA Loading: Add DCFH-DA to the cell suspension to a final concentration of 10 µM. Incubate for 30 minutes at 37°C in the dark.

• Washing: Centrifuge the cells, discard the supernatant, and wash twice with HBSS to remove excess probe. Resuspend the cells in HBSS.

• Compound Treatment: Seed 100 µL of the DCFH-DA-loaded cell suspension into a 96-well black plate. Add 50 µL of various concentrations of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether and incubate for 1 hour at 37°C.

• ROS Induction: Add 50 µL of PMA (or another inducer) to a final concentration that elicits a robust ROS response. Include a positive control (inducer only) and a negative control (cells only).

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity every 5 minutes for 1-2 hours using a microplate reader with excitation at 485 nm and emission at 535 nm.

• Data Analysis: Calculate the rate of fluorescence increase or the endpoint fluorescence. Compare the values from the compound-treated wells to the positive control to determine the percentage of ROS inhibition.

Protocol 3: Analysis of Cytokine Secretion by ELISA

This protocol details the quantification of pro-inflammatory cytokines (e.g., TNF-α, IL-8) secreted by cells in response to an inflammatory stimulus, and the modulatory effect of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Materials:

• Human peripheral blood mononuclear cells (PBMCs) or a macrophage cell line (e.g., THP-1)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• Lipopolysaccharide (LPS)

• Complete growth medium

• 24-well cell culture plates

• ELISA kits for TNF-α and IL-8

• Microplate reader for ELISA

Procedure:

• Cell Seeding: Seed cells (e.g., 5 x 10^5 cells/well) in a 24-well plate and allow them to adhere or stabilize for 24 hours. For THP-1 cells, differentiate into macrophages using PMA for 48-72 hours prior to the experiment.

• Pre-treatment: Treat the cells with various concentrations of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether for 1-2 hours before stimulation.

• Inflammatory Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully collect the cell culture supernatants. Store at -80°C until analysis.

• ELISA: Perform the ELISA for TNF-α and IL-8 according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve from the standards provided in the kit. Calculate the concentration of each cytokine in the samples. Determine the percentage of inhibition of cytokine secretion by comparing the compound-treated groups to the LPS-only control.

Signaling Pathways and Mechanisms of Action (Hypothesized)

Based on the known activities of vanillic acid, Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether may modulate several key signaling pathways involved in inflammation, oxidative stress, and cancer progression. Experimental validation is required to confirm these potential mechanisms.

Potential Anti-inflammatory and Antioxidant Signaling

Vanillic acid has been shown to inhibit the NF-κB pathway, a central regulator of inflammation.[5][12][13]. It may also activate the AMPK signaling pathway, which can lead to the upregulation of antioxidant defenses.[3][12].

Caption: Hypothesized anti-inflammatory and antioxidant signaling pathways.

Potential Anticancer Signaling

In cancer cells, vanillic acid has been reported to inhibit the mTOR and Raf/MEK/ERK pathways, which are critical for cell proliferation and survival.[9][10][11]. Inhibition of these pathways can lead to cell cycle arrest and apoptosis.

References

• 1. Antioxidative properties of vanillic acid esters in multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Vanillic acid alleviates palmitic acid-induced oxidative stress in human umbilical vein endothelial cells via Adenosine Monophosphate-Activated Protein Kinase signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Vanillic Acid Nanocomposite: Synthesis, Characterization Analysis, Antimicrobial, and Anticancer Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-tumor role and molecular mechanism of vanillic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ejournals.swu.ac.th [ejournals.swu.ac.th]
• 10. Vanillic Acid Suppresses HIF-1α Expression via Inhibition of mTOR/p70S6K/4E-BP1 and Raf/MEK/ERK Pathways in Human Colon Cancer HCT116 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Regulatory Mechanisms of Vanillic Acid in Cardiovascular Diseases: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Establishing Novel Phenolic Compounds as Standards for Phytochemical Analysis

A Case Study Framework Using "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phytochemical analysis is a cornerstone of natural product research and drug development. The accurate quantification of bioactive compounds in complex plant extracts relies on the availability of well-characterized analytical standards. While many common phytochemicals have established standards, researchers often isolate novel compounds with therapeutic potential. This document provides a comprehensive guide to establishing a newly isolated phenolic compound, exemplified by "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether," as a reference standard for phytochemical analysis.

"Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" is a phenolic derivative that can be isolated from Picrasma quassioides. Although not currently established as a widely available analytical standard, its structural class is of interest in phytochemical research. These application notes will outline the necessary steps for its qualification and use in quantitative analysis.

Section 1: Qualification of a Novel Phytochemical Standard

Before a novel compound can be used as an analytical standard, its identity, purity, and stability must be rigorously determined. This qualification process ensures the reliability and accuracy of subsequent quantitative analyses.

1.1. Identity Confirmation

The unequivocal structural identification of the candidate standard is the first critical step. A combination of spectroscopic techniques should be employed:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for elucidating the chemical structure, including the connectivity of atoms and stereochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate molecular weight, which helps in confirming the elemental composition.

• Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide information about functional groups and the chromophoric system of the molecule, respectively.

1.2. Purity Assessment

The purity of a reference standard is a critical parameter that directly impacts the accuracy of quantitative measurements. A multi-method approach is recommended for a comprehensive purity assessment.

Table 1: Typical Purity Assessment Data for a Novel Phenolic Standard

Parameter	Method	Typical Acceptance Criteria	Purpose
Chromatographic Purity	High-Performance Liquid Chromatography (HPLC) with UV or MS detection	> 98%	To quantify the main compound and detect the presence of structurally related impurities.
Residual Solvents	Gas Chromatography (GC) with FID or MS detection	< 0.5% total solvents	To quantify volatile organic compounds remaining from the isolation and purification process.
Water Content	Karl Fischer Titration	< 1.0%	To determine the amount of water present, which can affect the true concentration of the standard.
Inorganic Impurities	Sulfated Ash Test	< 0.1%	To quantify non-volatile inorganic impurities.
Potency (by qNMR)	Quantitative NMR (qNMR)	> 98% (on an anhydrous basis)	An absolute quantification method to determine the exact amount of the pure compound in the material.[1]

1.3. Stability Studies

Stability studies are crucial to define the appropriate storage conditions and shelf-life of the new standard.

Table 2: Stability Study Protocol for a Novel Phenolic Standard

Condition	Duration	Testing Intervals	Parameters to Monitor
Long-term Storage	24 months	0, 3, 6, 9, 12, 18, 24 months	Appearance, Purity (HPLC), Water Content
(-20°C, protected from light)
Accelerated Storage	6 months	0, 1, 3, 6 months	Appearance, Purity (HPLC), Degradation products
(40°C / 75% RH)
Solution Stability	7 days	0, 1, 3, 7 days	Purity (HPLC) of a stock solution stored at 4°C and room temp.

Section 2: Protocols for Quantitative Analysis using the Newly Qualified Standard

Once "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" is qualified as a reference standard, it can be used to develop and validate an analytical method for its quantification in plant extracts. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

2.1. General Experimental Workflow for Quantification

The following diagram illustrates the typical workflow for quantifying a target analyte in a plant extract using a newly established standard.

Caption: General workflow for phytochemical quantification.

2.2. Protocol for HPLC Method Development and Validation

Objective: To develop and validate a precise, accurate, and robust HPLC method for the quantification of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" in a plant matrix.

Materials and Reagents:

• Qualified "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" reference standard

• HPLC-grade acetonitrile, methanol, and water

• Formic acid or phosphoric acid (for mobile phase pH adjustment)

• Plant extract suspected to contain the analyte

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Protocol Steps:

• Method Development:

  • Wavelength Selection: Determine the maximum absorption wavelength (λmax) of the standard using the DAD.

  • Mobile Phase Optimization: Start with a gradient of water (with 0.1% formic acid) and acetonitrile. Adjust the gradient to achieve a good peak shape and resolution from other components in the plant extract.

  • Column Temperature: Typically set to 25-30°C.

  • Flow Rate: Typically 1.0 mL/min.

• Method Validation: The method must be validated according to ICH guidelines to ensure it is suitable for its intended purpose.

  Table 3: HPLC Method Validation Parameters

Parameter	Protocol	Acceptance Criteria
Specificity	Inject blank, standard, and plant extract. Compare chromatograms.	No interfering peaks at the retention time of the analyte.
Linearity	Prepare a 5-7 point calibration curve with the standard (e.g., 1-100 µg/mL).	Correlation coefficient (r²) > 0.999.
Accuracy	Spike a known amount of standard into the plant extract at 3 concentration levels (e.g., 80%, 100%, 120%).	Recovery between 98-102%.
Precision	Repeatability: 6 injections of the same standard.Intermediate Precision: Analysis on different days by different analysts.	Relative Standard Deviation (RSD) < 2%.
Limit of Detection (LOD)	Based on signal-to-noise ratio (S/N) of 3:1.	To be determined.
Limit of Quantification (LOQ)	Based on signal-to-noise ratio (S/N) of 10:1.	To be determined.
Robustness	Introduce small variations in method parameters (e.g., mobile phase composition ±2%, column temperature ±2°C).	RSD < 2% for peak area and retention time.

Section 3: Application in Drug Development - Biological Context

Phenolic compounds are known to modulate various cellular signaling pathways, which is often the basis for their therapeutic effects.[2][3] Understanding these interactions is crucial for drug development professionals. While the specific pathways affected by "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" would need to be determined experimentally, we can illustrate a common pathway influenced by many phenolic compounds: the NF-κB signaling pathway, which is central to inflammation.

3.1. Representative Signaling Pathway: NF-κB Inhibition by Phenolic Compounds

Caption: Inhibition of the NF-κB pathway by phenolic compounds.

This diagram illustrates how a phenolic compound could inhibit the IKK complex, preventing the degradation of IκBα and thus sequestering NF-κB in the cytoplasm. This would block the transcription of pro-inflammatory genes, providing a potential mechanism for anti-inflammatory activity.

The establishment of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" or any novel phytochemical as a reference standard is a meticulous process that requires comprehensive characterization and validation. By following the protocols and frameworks outlined in these application notes, researchers can ensure the generation of high-quality, reproducible data. This, in turn, is essential for advancing our understanding of the therapeutic potential of novel natural products and accelerating the drug development pipeline.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Intracellular signaling pathways modulated by phenolic compounds: application for new anti-inflammatory drugs discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in Drug Discovery

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative that has been isolated from the plant Picrasma quassioides (D. Don) Benn.[1][2][3][4] As a relatively unstudied natural product, its full pharmacological potential remains to be elucidated. Structurally, it is an ether-linked conjugate of glycerol (B35011) and vanillic acid (3-methoxy-4-hydroxybenzoic acid). This unique structure suggests that its biological activities may derive from the properties of its constituent moieties.

Vanillic acid is a well-documented phenolic compound with a broad spectrum of pharmacological activities, including antioxidant, anti-inflammatory, cardioprotective, neuroprotective, and potential anticancer effects.[5][6][7][8] Its mechanisms of action often involve the modulation of key signaling pathways related to inflammation and oxidative stress, such as NF-κB, PI3K/Akt, and AMPK.[6][9][10] Glycerol ethers, as a class, are known for their antimicrobial, hematopoietic, and immunostimulating properties.[11][12]

These application notes provide a theoretical framework and detailed experimental protocols for researchers to investigate the potential of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in drug discovery. The proposed applications and methodologies are based on the known bioactivities of vanillic acid and glycerol ethers.

Proposed Pharmacological Applications

• Antioxidant Therapy: Leveraging the phenolic hydroxyl group of the vanillic acid moiety, the compound is hypothesized to act as a potent free radical scavenger. This could be beneficial in conditions associated with high oxidative stress.

• Anti-inflammatory Agent: Based on the known anti-inflammatory properties of vanillic acid, the compound may inhibit key inflammatory mediators and pathways, making it a candidate for treating inflammatory diseases.[7][8]

• Anticancer Drug Discovery: Vanillic acid has been shown to suppress signaling pathways crucial for cancer cell proliferation and angiogenesis, such as the mTOR and Raf/MEK/ERK pathways.[13] Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether may exhibit similar cytotoxic or cytostatic effects on cancer cells.

• Antimicrobial Agent: The glycerol ether linkage suggests potential antimicrobial activity against various pathogens, a known characteristic of this class of compounds.[11]

Hypothesized Signaling Pathways

The following diagrams illustrate potential signaling pathways that Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether might modulate, based on evidence from studies on vanillic acid.

Hypothesized Inhibition of the NF-κB Inflammatory Pathway.

Hypothesized Modulation of the PI3K/Akt/mTOR Survival Pathway.

Quantitative Data Summary

As there is no published quantitative data for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, the following tables are provided as templates for data organization. For illustrative purposes, example data for the related compound, vanillic acid, is included and clearly marked.

Table 1: In Vitro Antioxidant Activity

Assay Type	Test Compound	Positive Control	IC₅₀ (µg/mL)	Reference
DPPH Radical Scavenging	Glycerol-2-(vanillic acid)ether	Ascorbic Acid	Data to be determined	-
ABTS Radical Scavenging	Glycerol-2-(vanillic acid)ether	Trolox	Data to be determined	-

| Example Data | Vanillic Acid | Ascorbic Acid | ~15 µg/mL | Illustrative |

Table 2: In Vitro Anti-inflammatory Activity

Assay Type	Cell Line	Test Compound	Positive Control	IC₅₀ (µM)	Reference
NO Production Inhibition	RAW 264.7	Glycerol-2-(vanillic acid)ether	L-NAME	Data to be determined	-
Albumin Denaturation	-	Glycerol-2-(vanillic acid)ether	Diclofenac Sodium	Data to be determined	-

| Example Data | RAW 264.7 | Vanillic Acid | L-NAME | ~50 µM | Illustrative |

Table 3: In Vitro Cytotoxicity

Cell Line	Test Compound	Positive Control	IC₅₀ (µM)	Reference
HCT116 (Colon Cancer)	Glycerol-2-(vanillic acid)ether	Doxorubicin	Data to be determined	-
MCF-7 (Breast Cancer)	Glycerol-2-(vanillic acid)ether	Doxorubicin	Data to be determined	-

| Example Data | HCT116 | Vanillic Acid | Doxorubicin | ~200 µM | Illustrative |

Table 4: Antimicrobial Activity

Microorganism	Test Compound	Positive Control	MIC (µg/mL)	Reference
Staphylococcus aureus	Glycerol-2-(vanillic acid)ether	Vancomycin	Data to be determined	-
Escherichia coli	Glycerol-2-(vanillic acid)ether	Gentamicin	Data to be determined	-

| Candida albicans | Glycerol-2-(vanillic acid)ether | Fluconazole | Data to be determined | - |

Experimental Protocols

Protocol 1: DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol measures the capacity of the test compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.[14][15]

Experimental Workflow for the DPPH Antioxidant Assay.

Materials:

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (Spectroscopic grade)

• Ascorbic acid or Trolox (Positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 1 mg/mL stock solution of the test compound in methanol.

  • Create a series of dilutions (e.g., 500, 250, 125, 62.5, 31.25 µg/mL) from the stock solution.

  • Prepare a 0.1 mM working solution of DPPH in methanol. Keep this solution protected from light.

  • Prepare a stock solution of the positive control (e.g., Ascorbic Acid) and dilute similarly.

• Assay Execution:

  • To the wells of a 96-well plate, add 100 µL of each concentration of the test compound, positive control, or methanol (for the blank control).

  • Add 100 µL of the DPPH working solution to all wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the absorbance of each well at 517 nm.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the percentage of scavenging against the concentration of the test compound and determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Protocol 2: MTT Assay for Cell Viability and Cytotoxicity

This protocol assesses the effect of the test compound on the metabolic activity of cultured cells, which serves as an indicator of cell viability and cytotoxicity.[1][5][16]

Experimental Workflow for the MTT Cell Viability Assay.

Materials:

• Human cancer cell line (e.g., HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• DMSO (Dimethyl sulfoxide)

• 96-well cell culture plates

• CO₂ incubator, microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate at 37°C in a 5% CO₂ atmosphere for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the cells and add 100 µL of medium containing the test compound at various concentrations. Include untreated and vehicle-only controls.

  • Incubate for the desired period (e.g., 48 hours).

• MTT Reaction:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Data Acquisition:

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot cell viability against compound concentration to determine the IC₅₀ value.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[17][18][19][20]

Materials:

• Bacterial or fungal strains (e.g., S. aureus, E. coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• Standard antibiotic (Positive control)

• Sterile 96-well microplates

Procedure:

• Preparation:

  • Prepare a stock solution of the test compound.

  • In a 96-well plate, add 50 µL of sterile broth to all wells.

  • Add 50 µL of the stock solution to the first column of wells, creating a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column.

• Inoculation:

  • Prepare a standardized microbial inoculum adjusted to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add 50 µL of the adjusted inoculum to each well. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Data Interpretation:

  • Visually inspect the wells for turbidity (microbial growth).

  • The MIC is the lowest concentration of the compound at which there is no visible growth. An optional indicator like resazurin (B115843) can be used to aid visualization.

References

• 1. Cell Viability Assay Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. Vanillic Acid Stimulates Anagen Signaling via the PI3K/Akt/β-Catenin Pathway in Dermal Papilla Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Guide | How to Measure Cell Viability [promega.sg]
• 9. Regulatory Mechanisms of Vanillic Acid in Cardiovascular Diseases: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Vanillic acid alleviates palmitic acid-induced oxidative stress in human umbilical vein endothelial cells via Adenosine Monophosphate-Activated Protein Kinase signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Methodical Approaches: The Science Behind Anti-Inflammatory Assays of Plant Extracts [plantextractwholesale.com]
• 12. Alkyl Glycerol Ethers as Adaptogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Vanillic Acid Suppresses HIF-1α Expression via Inhibition of mTOR/p70S6K/4E-BP1 and Raf/MEK/ERK Pathways in Human Colon Cancer HCT116 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. broadpharm.com [broadpharm.com]
• 17. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods [mdpi.com]
• 18. woah.org [woah.org]
• 19. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. microbenotes.com [microbenotes.com]

Application Notes and Protocols for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, a phenolic derivative isolated from Picrasma quassioides, is a promising candidate for investigation in various biological assays due to its structural components: vanillic acid and glycerol (B35011).[1][2][3] Vanillic acid, a well-studied dietary phenolic compound, exhibits a broad spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and neuroprotective effects.[4][5][6][7][8] The glycerol backbone may enhance the solubility and bioavailability of the active vanillic acid moiety. These application notes provide detailed protocols for assessing the biological potential of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether in key therapeutic areas.

Potential Biological Activities and Applications

Based on the known properties of vanillic acid, Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is hypothesized to be a valuable compound for screening in the following areas:

• Antioxidant: To mitigate cellular damage caused by reactive oxygen species (ROS).[4][9]

• Anti-inflammatory: For the development of novel treatments for inflammatory conditions.[4][9][10]

• Antimicrobial: As a potential agent against various pathogens.[5][6][7]

• Neuroprotective: For the investigation of therapies against neurodegenerative diseases.[8]

Data Presentation: Summary of Anticipated Quantitative Data

The following table outlines the expected quantitative data from the described experimental protocols.

Assay Type	Experiment	Key Parameters Measured	Expected Outcome with Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether
Antioxidant	DPPH Radical Scavenging Assay	IC50 (µg/mL or µM)	Dose-dependent increase in radical scavenging activity
ABTS Radical Scavenging Assay	Trolox Equivalent Antioxidant Capacity (TEAC)	Increased TEAC value with higher concentrations
Anti-inflammatory	Nitric Oxide (NO) Production Assay in Macrophages	IC50 (µg/mL or µM) for NO inhibition	Reduction in LPS-induced NO production
Pro-inflammatory Cytokine (TNF-α, IL-6) Quantification	Percentage inhibition of cytokine secretion	Decreased levels of TNF-α and IL-6 in cell culture supernatants
Antimicrobial	Minimum Inhibitory Concentration (MIC) Assay	MIC (µg/mL) against various bacterial/fungal strains	Low MIC values indicating potent antimicrobial activity
Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay	MBC/MFC (µg/mL)	Low MBC/MFC values indicating cidal activity

Experimental Protocols

Antioxidant Activity Assays

a. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH radical.

• Materials:

  • Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

  • DPPH solution (0.1 mM in methanol)

  • Ascorbic acid (positive control)

  • Methanol (B129727)

  • 96-well microplate

  • Microplate reader

• Protocol:

  • Prepare a stock solution of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether in a suitable solvent (e.g., DMSO or methanol).

  • Prepare serial dilutions of the compound and ascorbic acid in methanol to achieve a range of concentrations.

  • To each well of a 96-well plate, add 100 µL of the sample or standard solution.

  • Add 100 µL of 0.1 mM DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

  • Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

b. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the ABTS radical cation.

• Materials:

  • Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

  • ABTS solution (7 mM)

  • Potassium persulfate solution (2.45 mM)

  • Trolox (positive control)

  • Phosphate Buffered Saline (PBS)

  • 96-well microplate

  • Microplate reader

• Protocol:

  • Prepare the ABTS radical cation solution by mixing equal volumes of 7 mM ABTS and 2.45 mM potassium persulfate solutions and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS radical solution with PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[11]

  • Prepare serial dilutions of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and Trolox.

  • Add 10 µL of the sample or standard to a 96-well plate.

  • Add 190 µL of the diluted ABTS solution to each well.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC).

Anti-inflammatory Activity Assay

a. Nitric Oxide (NO) Production Assay in LPS-stimulated RAW 264.7 Macrophages

This assay determines the inhibitory effect of the compound on the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

• Materials:

  • Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

  • RAW 264.7 macrophage cell line

  • Lipopolysaccharide (LPS)

  • Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Dexamethasone (B1670325) (positive control)

  • DMEM cell culture medium supplemented with 10% FBS

  • 96-well cell culture plate

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether or dexamethasone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent to each supernatant sample.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite (B80452) concentration from a sodium nitrite standard curve.

  • Calculate the percentage of NO inhibition and the IC50 value.

Antimicrobial Activity Assay

a. Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Materials:

  • Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strains (e.g., Candida albicans)

  • Mueller-Hinton Broth (MHB) for bacteria or Sabouraud Dextrose Broth (SDB) for fungi

  • 96-well microplate

  • Standard antibiotics (e.g., ampicillin, fluconazole)

• Protocol:

  • Prepare a stock solution of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

  • Perform serial two-fold dilutions of the compound in the appropriate broth in a 96-well plate.

  • Prepare a microbial inoculum adjusted to a 0.5 McFarland standard.

  • Add the microbial inoculum to each well.

  • Include a positive control (broth with inoculum) and a negative control (broth only).

  • Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for biological evaluation.

Caption: Postulated anti-inflammatory signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro [mdpi.com]
• 5. Biological effects of vanillic acid, iso-vanillic acid, and orto-vanillic acid as environmental pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Vanillic acid: Significance and symbolism [wisdomlib.org]
• 8. Vanillic Acid, a Bioactive Phenolic Compound, Counteracts LPS-Induced Neurotoxicity by Regulating c-Jun N-Terminal Kinase in Mouse Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Regulatory Mechanisms of Vanillic Acid in Cardiovascular Diseases: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Extraction of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether from Picrasma quassioides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, a phenolic derivative, has been identified and isolated from the stems of Picrasma quassioides (D. Don) Benn., a plant belonging to the Simaroubaceae family.[1] This document provides detailed application notes and experimental protocols for the extraction, isolation, and preliminary biological evaluation of this compound. The methodologies described are based on the findings reported in the scientific literature, particularly the work of Xu et al. (2021) in their paper "Picraquanines A–C, three new phenolic derivatives from the stems of Picrasma quassioides".[1][2][3]

Picrasma quassioides has a history of use in traditional medicine for treating various ailments, and its phytochemical composition is rich in alkaloids, quassinoids, and other bioactive compounds.[4] The isolation of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether expands the chemical inventory of this plant and opens avenues for further pharmacological investigation.

Data Presentation

The following table summarizes the key parameters and findings related to the extraction and biological activity of phenolic derivatives from Picrasma quassioides, based on available literature.

Parameter	Details	Reference
Plant Material	Stems of Picrasma quassioides (D. Don) Benn.	Xu et al., 2021[2][3]
Target Compound	Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether	Xu et al., 2021[1][2]
Extraction Solvent	Alcohol (e.g., 95% Ethanol)	Inferred from similar studies[5]
Purification Method	Chromatographic techniques (e.g., silica (B1680970) gel column chromatography, preparative HPLC)	Inferred from standard phytochemical isolation procedures
Biological Activity	Nitric oxide (NO) inhibitory effects against LPS-stimulated RAW 264.7 cells	Xu et al., 2021[2][3]
Activity Outcome	No significant inhibitory effects observed (IC50 > 100 μM)	Xu et al., 2021[2][3]

Experimental Protocols

The following protocols are detailed methodologies for the extraction and purification of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether from the stems of Picrasma quassioides.

Protocol 1: Plant Material Preparation and Extraction

• Plant Material Collection and Preparation:

  • Collect fresh stems of Picrasma quassioides.

  • Wash the stems thoroughly with distilled water to remove any dirt and contaminants.

  • Air-dry the plant material in a well-ventilated area, protected from direct sunlight, until constant weight is achieved.

  • Grind the dried stems into a coarse powder using a mechanical grinder.

• Solvent Extraction:

  • Weigh the powdered plant material.

  • Macerate the powder in 95% ethanol (B145695) at a solid-to-solvent ratio of 1:10 (w/v) at room temperature for 72 hours with occasional stirring.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process three times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude alcohol extract.

Protocol 2: Purification of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

This protocol involves a multi-step chromatographic separation of the crude extract.

• Fractionation of the Crude Extract:

  • Suspend the crude alcohol extract in water and partition successively with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.

  • Concentrate each fraction using a rotary evaporator. The target phenolic derivatives are expected to be in the more polar fractions (e.g., ethyl acetate and n-butanol).

• Silica Gel Column Chromatography:

  • Subject the ethyl acetate fraction to column chromatography on a silica gel (100-200 mesh) column.

  • Elute the column with a gradient solvent system of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate, followed by a gradient of ethyl acetate and methanol (B129727).

  • Collect fractions of 50-100 mL and monitor the separation by thin-layer chromatography (TLC) using an appropriate solvent system and visualizing under UV light (254 nm and 365 nm) and/or by spraying with a suitable chromogenic agent (e.g., vanillin-sulfuric acid reagent).

  • Pool the fractions showing similar TLC profiles.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Further purify the fractions containing the target compound using a preparative HPLC system equipped with a C18 column.

  • Use a mobile phase consisting of a gradient of methanol and water (or acetonitrile (B52724) and water), with or without a small percentage of formic acid to improve peak shape.

  • Monitor the elution at a suitable UV wavelength (e.g., 280 nm).

  • Collect the peak corresponding to Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

  • Evaporate the solvent to obtain the purified compound.

• Structure Elucidation:

  • Confirm the structure of the isolated compound using spectroscopic methods such as Infrared (IR) spectroscopy, High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR, ¹³C-NMR, HSQC, HMBC, and ¹H-¹H COSY).[2][3]

Mandatory Visualizations

Caption: Workflow for the extraction and purification of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Caption: Experimental workflow for testing the NO inhibitory activity of the purified compound.

Signaling Pathway

Based on the initial biological screening reported by Xu et al. (2021), Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether did not show significant inhibitory activity on the nitric oxide production pathway in LPS-stimulated RAW 264.7 cells.[2][3] The canonical pathway for LPS-induced NO production is depicted below for reference. Further research is required to explore other potential biological activities and signaling pathways that may be modulated by this compound.

Caption: Simplified signaling pathway of LPS-induced nitric oxide (NO) production in macrophages.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Phytochemistry, Traditional Use and Pharmacological Activity of Picrasma quassioides: A Critical Reviews | MDPI [mdpi.com]
• 5. Quassinoids from the stems of Picrasma quassioides and their cytotoxic and NO production-inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the purification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, a phenolic derivative that can be isolated from Picrasma quassioides (D. Don) Benn.[1] The following methods are designed to yield a high-purity compound suitable for research, and drug development applications. The protocols cover purification from both synthetic reaction mixtures and natural product extracts.

Purification Strategies Overview

The purification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether can be approached using several techniques, depending on the starting material and the scale of the purification. The primary methods include:

• Flash Column Chromatography: Ideal for the purification of multi-gram quantities from a synthetic reaction mixture.

• Preparative High-Performance Liquid Chromatography (HPLC): Suitable for obtaining highly pure material, especially for final polishing steps or for the purification of smaller quantities.

• Recrystallization: A potential method for final purification, particularly if a suitable solvent system can be identified.

For isolation from natural product extracts, a multi-step approach involving initial extraction followed by chromatographic separation is typically employed.

Data Presentation: Comparison of Purification Methods

The following table summarizes the expected outcomes for each purification method. The data presented are representative and may vary based on the specific conditions of the crude material and the experimental setup.

Purification Method	Stationary Phase	Mobile Phase / Solvent	Typical Purity	Typical Yield	Throughput
Flash Column Chromatography	Silica (B1680970) Gel	Hexane:Ethyl Acetate (B1210297) Gradient	>95%	60-80%	High
Preparative HPLC	C18 Reverse Phase	Acetonitrile:Water with 0.1% Formic Acid	>99%	70-90%	Low to Medium
Recrystallization	N/A	Ethanol:Water or Ethyl Acetate:Hexane	>98%	50-70%	Medium to High
Natural Product Isolation	Silica Gel & Sephadex LH-20	Stepwise Gradient Elution	>98%	Variable	Low

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is designed for the purification of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether from a crude synthetic reaction mixture.

Materials and Equipment:

• Crude Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

• Silica gel (60 Å, 230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing chamber

• UV lamp (254 nm)

• Potassium permanganate (B83412) stain

• Rotary evaporator

Procedure:

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane (B109758) or the initial mobile phase. Adsorb the dissolved sample onto a small amount of silica gel and dry it under vacuum.

• Column Packing (Wet Packing):

  • Prepare a slurry of silica gel in the initial mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Pour the slurry into the chromatography column and allow the solvent to drain, ensuring even packing without air bubbles.

  • Add a thin layer of sand on top of the silica bed.

• Loading the Sample: Carefully load the dried, silica-adsorbed sample onto the top of the column.

• Elution:

  • Begin elution with the initial mobile phase (95:5 Hexane:Ethyl Acetate).

  • Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A suggested gradient is:

    • 95:5 Hexane:Ethyl Acetate (2 column volumes)

    • 90:10 Hexane:Ethyl Acetate (5 column volumes)

    • 80:20 Hexane:Ethyl Acetate (5 column volumes)

    • 70:30 Hexane:Ethyl Acetate (until the product elutes)

• Fraction Collection and Analysis:

  • Collect fractions of appropriate volume.

  • Monitor the elution of the compound by TLC analysis of the collected fractions.

  • Visualize the TLC plates under a UV lamp and/or by staining with potassium permanganate.

• Product Isolation: Combine the pure fractions, as determined by TLC, and remove the solvent using a rotary evaporator to yield the purified Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

Protocol 2: Purification by Preparative HPLC

This protocol is suitable for the final purification step to achieve high purity or for small-scale purifications.

Materials and Equipment:

• Partially purified Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Preparative HPLC system with a UV detector

• Preparative C18 reverse-phase column (e.g., 10 µm, 250 x 21.2 mm)

• Fraction collector

• Lyophilizer or rotary evaporator

Procedure:

• Sample Preparation: Dissolve the sample in a minimal amount of the initial mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% Formic Acid). Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18 reverse-phase preparative column.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A typical gradient would be to start with a low percentage of B and gradually increase it. For example, 30% to 70% B over 30 minutes.

  • Flow Rate: Dependent on the column dimensions, typically 10-20 mL/min for a 21.2 mm ID column.

  • Detection: UV at 254 nm and 280 nm.

• Injection and Fraction Collection: Inject the prepared sample onto the column and collect fractions corresponding to the peak of interest.

• Product Isolation: Combine the pure fractions and remove the solvents. If the mobile phase is volatile, a rotary evaporator can be used. For aqueous mobile phases, lyophilization is preferred to obtain a fluffy, solid product.

Protocol 3: Purification by Recrystallization

This method is contingent on finding a suitable solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below.

Materials and Equipment:

• Crude or partially purified Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

• Recrystallization solvents (e.g., ethanol, water, ethyl acetate, hexane)

• Erlenmeyer flask

• Hot plate with stirring

• Ice bath

• Büchner funnel and flask

• Vacuum source

Procedure:

• Solvent Selection:

  • Test the solubility of a small amount of the compound in various solvents at room temperature and upon heating.

  • A good solvent system will dissolve the compound when hot but lead to crystal formation upon cooling. A two-solvent system (one in which the compound is soluble and one in which it is insoluble) can also be effective.

• Dissolution: In an Erlenmeyer flask, dissolve the compound in a minimal amount of the chosen hot solvent (or the "good" solvent of a two-solvent pair).

• Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can be added, and the solution can be heated for a few minutes. The charcoal is then removed by hot filtration.

• Crystallization:

  • Allow the hot solution to cool slowly to room temperature.

  • If using a two-solvent system, add the "bad" solvent dropwise to the hot solution until it becomes slightly cloudy, then allow it to cool.

  • Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals in a vacuum oven to remove any residual solvent.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative that can be isolated from Picrasma quassioides (D. Don) Benn.[1] While direct studies on the enzyme inhibition properties of this specific molecule are not extensively documented, its structural components, particularly the vanillic acid (3-methoxy-4-hydroxybenzoic acid) moiety, suggest a potential for biological activity. Vanillic acid itself has demonstrated various pharmacological effects, including the modulation of xenobiotic-metabolizing enzymes and inhibitory activity against enzymes like urease.[2]

This document provides a detailed, hypothetical protocol for evaluating the enzyme inhibitory potential of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, using a jack bean urease inhibition assay as a primary example. This application note is intended to serve as a foundational guide for researchers interested in exploring the bioactivity of this and similar compounds.

Potential Areas of Application

Based on the known activities of its vanillic acid component, Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether could be investigated as a potential inhibitor in several enzymatic pathways, including:

• Urease Inhibition: Urease is a key enzyme in the pathogenesis of infections caused by Helicobacter pylori and contributes to the formation of infectious urinary stones.[2] Vanillic acid has been shown to inhibit urease activity, suggesting that its glycerol (B35011) ether derivative may also possess this capability.[2]

• Modulation of Xenobiotic-Metabolizing Enzymes: Vanillic acid can influence the activity of enzymes involved in the metabolism of foreign compounds. This suggests a potential role for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in drug metabolism studies and as a modulator of drug efficacy and toxicity.

Hypothetical Enzyme Inhibition Data

The following table presents illustrative data on the inhibitory activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether against jack bean urease. Note: This data is hypothetical and for demonstration purposes only.

Compound	Target Enzyme	IC50 (µM)	Inhibition Type
Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether	Jack Bean Urease	45.2	Competitive
Vanillic Acid (for comparison)	Jack Bean Urease	78.5	Competitive
Thiourea (B124793) (Positive Control)	Jack Bean Urease	22.0	Competitive

Experimental Protocol: Jack Bean Urease Inhibition Assay

This protocol details a colorimetric assay to determine the inhibitory effect of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether on jack bean urease activity. The assay is based on the measurement of ammonia (B1221849) produced from the hydrolysis of urea (B33335), using the indophenol (B113434) method.

4.1. Materials and Reagents

• Jack Bean Urease (lyophilized powder)

• Urea

• Phosphate (B84403) buffer (e.g., 100 mM, pH 6.8)

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether (Test Compound)

• Thiourea (Positive Control)

• Phenol Reagent (e.g., 5% w/v phenol, 0.025% w/v sodium nitroprusside)

• Alkali Reagent (e.g., 2.5% w/v sodium hydroxide, 0.21% v/v sodium hypochlorite)

• 96-well microplate

• Microplate reader

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving the test compound

4.2. Preparation of Solutions

• Enzyme Solution: Prepare a stock solution of jack bean urease in phosphate buffer. The final concentration in the assay well should be optimized for a linear reaction rate.

• Substrate Solution: Prepare a stock solution of urea in phosphate buffer.

• Test Compound Stock Solution: Dissolve Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in DMSO to a high concentration (e.g., 10 mM). Prepare serial dilutions in DMSO.

• Positive Control Stock Solution: Dissolve thiourea in DMSO and prepare serial dilutions.

4.3. Assay Procedure

• To each well of a 96-well microplate, add 25 µL of the test compound or positive control at various concentrations. For the negative control, add 25 µL of DMSO.

• Add 25 µL of the jack bean urease solution to each well.

• Incubate the plate at 37°C for 30 minutes to allow the inhibitor to interact with the enzyme.

• Initiate the enzymatic reaction by adding 50 µL of the urea substrate solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of the Phenol Reagent to each well.

• Add 50 µL of the Alkali Reagent to each well.

• Incubate the plate at room temperature for 20-30 minutes to allow for color development (a blue-green indophenol complex).

• Measure the absorbance at a wavelength of 625 nm using a microplate reader.

4.4. Data Analysis

• Calculate the percentage of urease inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Negative Control)] * 100

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by non-linear regression analysis of the dose-response curve.

Visualizations

5.1. Experimental Workflow

Caption: Workflow for the Urease Inhibition Assay.

5.2. Hypothetical Signaling Pathway

Caption: Inhibition of the Urease Catalytic Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of crystallization caused by Proteus mirabilis during the development of infectious urolithiasis by various phenolic substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

"Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" solubility issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" in aqueous solutions.

Quick Reference: Solubility Data

Compound	Predicted/Measured Aqueous Solubility	Molar Mass ( g/mol )	Notes
Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether	~0.5 - 2.0 mg/mL (Predicted)	244.23	Prediction based on its structural similarity to vanillic acid and the presence of a glycerol (B35011) ether moiety. Actual solubility should be determined experimentally.
Vanillic Acid	~1.5 mg/mL at 14°C[1]	168.15	Structurally similar phenolic acid.[1]
Glycerol	Miscible in all proportions[2][3][4][5]	92.09	The glycerol backbone enhances hydrophilicity.[3][5]

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in my aqueous buffer. What are the initial steps I should take?

A1: Due to its phenolic and ether structure, this compound is expected to have limited aqueous solubility. Here are the initial troubleshooting steps:

• Start with a small amount: Begin by attempting to dissolve a small, known quantity of the compound in your desired buffer to visually assess its solubility.

• Gentle heating: Warm the solution gently (e.g., to 37°C) while stirring. Do not overheat, as this could degrade the compound.

• Sonication: Use a bath sonicator to aid in the dissolution process. This can help break up aggregates and increase the surface area for solvation.

• pH adjustment: Since the compound has a phenolic hydroxyl group, its solubility is likely pH-dependent. Increasing the pH of the solution can deprotonate the phenol (B47542) to the more soluble phenolate (B1203915) form.

Q2: How does pH affect the solubility of this compound?

A2: Phenolic compounds are generally weak acids. By increasing the pH of the aqueous solution (e.g., to pH 8 or 9), you can increase the proportion of the ionized (phenolate) form of the molecule. This ionized form is more polar and therefore more soluble in water. However, it is crucial to ensure that the final pH is compatible with your experimental system (e.g., cell culture, enzyme assay) and does not affect the compound's stability or activity.

Q3: Can I use a co-solvent to dissolve Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether?

A3: Yes, using a water-miscible organic co-solvent is a common strategy.

• Dimethyl sulfoxide (B87167) (DMSO): This is a strong solvent for many organic compounds. Prepare a concentrated stock solution in 100% DMSO and then dilute it into your aqueous buffer. Be mindful of the final DMSO concentration in your experiment, as it can be toxic to cells at higher levels (typically >0.5%).

• Ethanol: Similar to DMSO, a concentrated stock can be prepared in ethanol. Ethanol is often better tolerated by biological systems than DMSO, but solvent tolerance should still be checked.

Q4: What is "salting out" and should I be concerned about it?

A4: "Salting out" is a phenomenon where the solubility of a nonpolar compound in water decreases as the concentration of salt increases. If you are working with high salt concentration buffers (e.g., PBS at high concentrations), this could potentially reduce the solubility of your compound. If you suspect this is an issue, try reducing the salt concentration of your buffer.

Q5: Are there other methods to enhance solubility if the above steps fail?

A5: Yes, you can consider using solubilizing agents:

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their core, thereby increasing their apparent solubility in water. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative.

• Hydrotropes: Glycerol ethers themselves have been shown to act as hydrotropes, enhancing the solubility of phenolic acids.[6] While your compound is a glycerol ether, the addition of other simple hydrotropes could be explored.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound precipitates out of solution upon dilution of a DMSO/ethanol stock.	1. The final concentration in the aqueous buffer exceeds the compound's solubility limit. 2. "Solvent shock" - rapid change in solvent polarity causes precipitation.	1. Lower the final concentration of the compound. 2. Perform serial dilutions of the stock solution in the aqueous buffer. 3. Ensure the final co-solvent concentration is as high as experimentally permissible.
Inconsistent results in biological assays.	1. The compound is not fully dissolved, leading to inaccurate concentrations. 2. The compound is degrading in the aqueous buffer over time.	1. Visually inspect all solutions for precipitates before use. Consider filtering the solution. 2. Prepare fresh solutions immediately before each experiment. 3. Assess the stability of the compound in your buffer at the experimental temperature and pH.
Cloudy or turbid solution after attempting to dissolve the compound.	The compound has very low solubility and is present as a fine suspension.	1. Centrifuge the solution and measure the concentration of the supernatant to determine the actual solubility. 2. Employ solubility enhancement techniques (pH adjustment, co-solvents, cyclodextrins).

Experimental Protocols

Protocol: Determination of Aqueous Solubility using the Shake-Flask Method

This protocol describes the "gold standard" method for determining the thermodynamic equilibrium solubility of a compound.

Materials:

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

• Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4)

• Glass vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical method for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add Excess Compound: Add an excess amount of the solid compound to a glass vial (e.g., 2-5 mg of compound to 1 mL of buffer). The goal is to have undissolved solid remaining at the end of the experiment.

• Equilibration: Tightly cap the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for 24-48 hours.

• Phase Separation: After equilibration, let the vial stand to allow the excess solid to settle.

• Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantification: Dilute the filtered solution and analyze the concentration of the dissolved compound using a pre-validated analytical method (e.g., HPLC-UV).

• Calculation: The measured concentration is the equilibrium solubility of the compound in the tested buffer at that temperature.

Visualizations

Troubleshooting Workflow for Solubility Issues

References

• 1. Vanillic Acid | C8H8O4 | CID 8468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. books.rsc.org [books.rsc.org]
• 4. quora.com [quora.com]
• 5. gamutpackaging.com [gamutpackaging.com]
• 6. On-line Lipophilicity/Aqueous Solubility Calculation Software [vcclab.org]

"Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" stability problems in experimental conditions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in experimental settings. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solution of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is changing color (e.g., turning yellow or brown) over time. What is the likely cause?

A1: The discoloration of your solution is likely due to the oxidation of the phenolic hydroxyl group on the 4-hydroxybenzoic acid moiety. Phenolic compounds are susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal impurities.[1] This process can form colored quinone-type structures.

Troubleshooting Steps:

• Minimize Oxygen Exposure: Prepare solutions fresh and consider purging with an inert gas (e.g., nitrogen or argon) before sealing the container.

• Protect from Light: Store solutions in amber vials or wrap containers with aluminum foil to prevent photo-oxidation.[2]

• Use High-Purity Solvents: Trace metal ions in solvents can catalyze oxidation. Use of high-performance liquid chromatography (HPLC) or American Chemical Society (ACS) grade solvents is recommended.

• Consider Antioxidants: For some applications, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or ascorbic acid, may be considered to inhibit oxidation.

Q2: I am observing a decrease in the concentration of my compound when working in acidic conditions. What degradation pathway might be occurring?

A2: A decrease in concentration under acidic conditions is likely due to the acid-catalyzed hydrolysis of the ether linkage.[3][4] The ether oxygen can be protonated by a strong acid, making the adjacent carbon atom more susceptible to nucleophilic attack by water, leading to the cleavage of the C-O bond.[4] This would result in the formation of glycerol (B35011) and 3-methoxy-4-hydroxybenzoic acid.

Troubleshooting Steps:

• pH Control: If your experimental protocol allows, maintain the pH of your solution in the neutral to slightly acidic range (pH 4-7) to minimize acid-catalyzed hydrolysis.

• Temperature Control: Hydrolysis reactions are typically accelerated by heat. If acidic conditions are necessary, conduct your experiments at the lowest feasible temperature.

• Limit Exposure Time: Minimize the time the compound is exposed to strongly acidic conditions.

Q3: Is Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether stable to basic conditions?

A3: While open-chain ethers are generally more resistant to base-catalyzed hydrolysis than acid-catalyzed hydrolysis, some degradation may still occur under strong basic conditions, especially at elevated temperatures.[3][5][6] Phenolic compounds can also be more susceptible to oxidation at alkaline pH.[7] Studies on the related compound guaifenesin (B1672422) have shown some degradation under basic stress conditions.[5][6]

Troubleshooting Steps:

• Avoid Strong Bases: Where possible, use milder basic conditions.

• Inert Atmosphere: If working with basic solutions, purging with an inert gas can help to reduce oxidative degradation.[7]

Q4: What is the thermal stability of this compound?

Troubleshooting Steps:

• Avoid Excessive Heat: Unless required by the experimental protocol, avoid exposing the compound to high temperatures for prolonged periods.

• Thermogravimetric Analysis (TGA): If thermal stability is a critical parameter for your application, consider performing TGA to determine the decomposition temperature of the compound.

Q5: How should I store the compound and its solutions to ensure stability?

A5: Based on the chemical structure and potential for degradation, the following storage conditions are recommended:

• Solid Compound: Store in a tightly sealed container in a cool, dark, and dry place.

• Solutions: Store solutions in amber glass vials with tightly sealed caps (B75204) at refrigerated temperatures (2-8 °C). For long-term storage, consider freezing (-20 °C or below), but ensure the solvent is appropriate for freezing and that the compound is stable to freeze-thaw cycles.

Stability Profile Based on a Related Compound

While specific quantitative stability data for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is not available in the cited literature, forced degradation studies on the structurally similar compound Guaifenesin ((±)-3-(2-methoxyphenoxy)-propane-1,2-diol) can provide insights into its likely stability profile.

Table 1: Summary of Forced Degradation Results for Guaifenesin

Stress Condition	Reagents and Duration	Observation	Reference
Acid Hydrolysis	1 N HCl at 60°C for 12 h	Slight degradation	[12]
Base Hydrolysis	1 N NaOH at 60°C for 12 h	Slight degradation	[12]
Oxidation	30% H₂O₂ at room temp for 12 h	Stable	[12]
Thermal	105°C for 24 h	Stable	[12]
Photolytic	1.2 million lux hours (visible) & 200 Wh/m² (UV)	Stable	[12]
Hydrolytic	Water at 60°C for 12 h	Stable	[12]

Note: This table summarizes findings for Guaifenesin and should be used as a general guide. The stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether may differ.

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to evaluate the intrinsic stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

• Preparation of Stock Solution: Accurately weigh and dissolve the compound in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Acid Degradation: Mix an aliquot of the stock solution with an equal volume of 1 N HCl. Heat at 60°C for a specified period (e.g., 12 hours). Cool, neutralize with 1 N NaOH, and dilute to the initial concentration with the solvent.

• Base Degradation: Mix an aliquot of the stock solution with an equal volume of 1 N NaOH. Heat at 60°C for a specified period. Cool, neutralize with 1 N HCl, and dilute to the initial concentration.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 30% hydrogen peroxide. Keep at room temperature for a specified period. Dilute to the initial concentration.

• Thermal Degradation: Place a solid sample of the compound in an oven at 105°C for 24 hours. Also, heat a solution of the compound at 60°C for 24 hours.

• Photodegradation: Expose a solution of the compound to a calibrated light source as per ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[2] A dark control sample should be stored under the same conditions but protected from light.

• Analysis: Analyze all stressed samples and a non-stressed control sample by a stability-indicating analytical method, such as RP-HPLC (see Protocol 2).

Protocol 2: Stability-Indicating RP-HPLC Method

This protocol is a general example of an RP-HPLC method that can be adapted to monitor the stability of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether. Method development and validation are essential.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., Waters Symmetry C18, 150 mm × 4.6 mm, 5 µm).[6]

• Mobile Phase A: 0.02 M KH₂PO₄ buffer (pH adjusted to 3.2 with phosphoric acid):methanol (90:10 v/v).[6]

• Mobile Phase B: 0.02 M KH₂PO₄ buffer (pH 3.2):methanol (10:90 v/v).[6]

• Gradient Elution: A linear gradient can be developed to ensure separation of the parent compound from any degradation products.

• Flow Rate: 0.8 mL/min.[6]

• Column Temperature: 25°C.[6]

• Detection Wavelength: 273 nm (or a wavelength determined by UV spectral analysis of the compound).[6]

• Injection Volume: 10 µL.

• Procedure: Inject the prepared samples from the forced degradation study. Monitor the chromatograms for any new peaks (degradation products) and a decrease in the peak area of the parent compound. Peak purity analysis using a photodiode array (PDA) detector is recommended to ensure that the parent peak is free from co-eluting impurities.[5]

Visualizations

Potential Degradation Pathways

Forced Degradation Experimental Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Development and validation of stability indicating the RP-HPLC method for the estimation of related compounds of guaifenesin in pharmaceutical dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 7. mdpi.com [mdpi.com]
• 8. Investigation of the thermal decomposition mechanism of glycerol: the combination of a theoretical study based on the Minnesota functional and experimental support - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Triphenylene containing blue-light emitting semi-fluorinated aryl ether polymers with excellent thermal and photostability - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Spectroscopic Interference of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying and mitigating potential spectroscopic interference from Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in experimental assays. The information is presented in a question-and-answer format for clarity and ease of use.

Frequently Asked Questions (FAQs)

Q1: What is Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether and why might it interfere with my spectroscopic readings?

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a phenolic derivative. Its structure contains two key components that can lead to spectroscopic interference:

• A vanillic acid moiety: This is a phenolic compound, and like many phenols, it can absorb ultraviolet (UV) light and may possess antioxidant properties that can interfere with assays involving redox reactions.

• A glycerol (B35011) backbone: Glycerol is known to affect the viscosity and refractive index of solutions, which can influence fluorescence and other spectroscopic measurements. It can also cause signal suppression in mass spectrometry.[1][2][3]

Q2: Which spectroscopic techniques are most likely to be affected by this compound?

Based on its structure, you may encounter interference in the following techniques:

• UV-Visible (UV-Vis) Spectroscopy: The vanillic acid portion of the molecule has a chromophore (the substituted benzene (B151609) ring) that absorbs UV light.[4]

• Fluorescence Spectroscopy: Both the glycerol and the phenolic moiety can alter the fluorescence properties of your sample. Glycerol can act as a quencher and modify emission spectra.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The protons and carbons of the molecule will generate signals that could overlap with signals from your analyte of interest.

• Mass Spectrometry (MS): Glycerol is known to cause signal suppression, particularly in electrospray ionization (ESI).[1][5]

• Colorimetric Assays (e.g., protein assays): Phenolic compounds can interfere with common protein quantification assays like the Bradford, BCA, and Lowry assays.[6]

Q3: How can I predict the potential spectral characteristics of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether?

Troubleshooting Guides

Issue 1: Unexpected Absorbance in UV-Vis Spectroscopy

Question: I am observing an unexpected peak in the UV region of my spectrum. Could it be from Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether?

Answer: Yes, this is possible. The vanillic acid moiety of the molecule is expected to absorb in the UV range. Benzoic acid derivatives typically show absorbance maxima between 200 and 290 nm.[4]

Troubleshooting Steps:

• Run a Blank: Prepare a solution containing all components of your sample except your analyte of interest. Include Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether at the same concentration used in your experiment. This will help you identify the absorbance contribution from the ether.

• Spectral Subtraction: If your spectrophotometer software allows, you can subtract the spectrum of the blank from your sample spectrum to isolate the signal of your analyte.

• Chromatographic Separation: If spectral overlap is significant, consider using a separation technique like High-Performance Liquid Chromatography (HPLC) prior to UV-Vis detection to isolate your compound of interest.[7]

Reference Data: Spectroscopic Properties of Vanillic Acid

The following table summarizes the known spectroscopic data for vanillic acid, which can be used as a reference.

Spectroscopic Technique	Key Spectral Features of Vanillic Acid
UV-Vis Spectroscopy	λmax typically observed in the 200-290 nm range.[4]
¹H NMR Spectroscopy	Signals corresponding to aromatic protons, a methoxy (B1213986) group, a hydroxyl group, and a carboxylic acid proton.[8][9][10]
¹³C NMR Spectroscopy	Signals for aromatic carbons, a methoxy carbon, and a carboxyl carbon.[10]
Mass Spectrometry (ESI-MS)	A molecular ion peak corresponding to its molecular weight (168.15 g/mol ).[11]

Issue 2: Inaccurate Results in Colorimetric Protein Assays

Question: My protein concentrations, as determined by a colorimetric assay (e.g., Bradford), are inconsistent or seem inaccurate in the presence of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Answer: Phenolic compounds are known to interfere with common protein assays.[6] This interference can be due to the reducing nature of the phenol (B47542) or non-specific binding to assay reagents.

Troubleshooting Workflow:

References

• 1. The shielding effect of glycerol against protein ionization in electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fluorophore spectroscopy in aqueous glycerol solution: the interactions of glycerol with the fluorophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000484) [hmdb.ca]
• 9. Vanillic acid (121-34-6) 1H NMR [m.chemicalbook.com]
• 10. rsc.org [rsc.org]
• 11. Vanillic Acid | C8H8O4 | CID 8468 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Improving "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" Extraction Yield

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the extraction of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" from its natural source, Picrasma quassioides. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges encountered during the extraction and purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the yield of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"?

A1: The yield of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" can be affected by a multitude of factors. Key considerations include the quality and preparation of the raw plant material, the choice of extraction solvent and method, and the parameters of the extraction process itself (e.g., temperature, time, and solvent-to-solid ratio).[1][2] The inherent concentration of the target compound in the plant material can also vary based on geographical location, harvest time, and storage conditions.[3][4]

Q2: Which extraction methods are most suitable for obtaining "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"?

A2: For the extraction of phenolic compounds like "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" from plant materials, several methods can be employed. The most common and accessible methods include maceration, Soxhlet extraction, and ultrasound-assisted extraction (UAE).[5][6] The choice of method will depend on the scale of the extraction, the heat sensitivity of the compound, and the available equipment. Soxhlet extraction, for instance, is a continuous and efficient method but may not be suitable for thermolabile compounds.[7][8]

Q3: How do I select the optimal solvent for extraction?

A3: Solvent selection is critical for maximizing yield.[2] The ideal solvent should have a high affinity for "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" while minimizing the co-extraction of impurities. Based on the structure of the target compound, which is a phenolic ether, solvents of intermediate polarity are likely to be most effective. Commonly used solvents for extracting phenolic compounds include methanol (B129727), ethanol, acetone, and mixtures of these with water.[9][10] It is often beneficial to perform small-scale pilot extractions with a range of solvents to determine the most effective one for your specific plant material.

Q4: Can co-extracted impurities interfere with the quantification and purification of the target compound?

A4: Yes, the co-extraction of other secondary metabolites, such as other phenolics, alkaloids, or terpenoids, is a common issue.[11][12] These impurities can interfere with chromatographic analysis, leading to inaccurate quantification, and can complicate the purification process.[2] A multi-step purification strategy, often involving liquid-liquid partitioning followed by column chromatography, is typically necessary to isolate the pure compound.[13]

Troubleshooting Guide for Low Extraction Yield

Low yield is a common challenge in natural product extraction. This guide provides a systematic approach to identifying and resolving potential causes.

Problem Area	Question	Possible Cause	Recommended Solution
Raw Material	Is the plant material of high quality and properly prepared?	Incorrect plant species, improper harvesting time, or poor storage conditions leading to degradation of the target compound.[3][4] Inadequate grinding of the plant material, resulting in poor solvent penetration.	Verify the botanical identity of the Picrasma quassioides. Ensure the material is properly dried and stored in a cool, dark place. Grind the plant material to a fine, uniform powder to increase the surface area for extraction.
Extraction Solvent	Is the chosen solvent optimal for the target compound?	The solvent may be too polar or non-polar, leading to inefficient solubilization of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether".	Experiment with a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, and their aqueous mixtures).[9] Perform small-scale extractions to compare the efficiency of different solvents.
Extraction Method	Is the extraction method being performed correctly?	Incomplete extraction due to insufficient extraction time or temperature.[2] Degradation of the target compound due to excessive heat, particularly in methods like Soxhlet extraction.[2]	Optimize the extraction time and temperature for your chosen method. For heat-sensitive compounds, consider non-thermal methods like ultrasound-assisted extraction.
Post-Extraction Processing	Are you losing the compound during solvent removal or purification?	Loss of the compound due to volatility during solvent evaporation if not performed under controlled conditions. The compound may be lost during liquid-liquid partitioning if the pH is not optimal. Incomplete elution from the chromatography column.	Use a rotary evaporator under reduced pressure and at a controlled, low temperature for solvent removal. Optimize the pH during liquid-liquid extraction to ensure the compound remains in the desired phase. Monitor fractions carefully during column chromatography using TLC or HPLC.

Experimental Protocols

Protocol 1: Soxhlet Extraction of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"

Objective: To extract "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" from dried, powdered Picrasma quassioides stems using Soxhlet extraction.

Materials:

• Dried and powdered Picrasma quassioides stems

• Soxhlet apparatus (including round-bottom flask, extraction chamber, and condenser)

• Heating mantle

• Cellulose (B213188) extraction thimble

• Methanol (analytical grade)

• Rotary evaporator

Procedure:

• Accurately weigh approximately 20 g of the dried, powdered plant material and place it in a cellulose extraction thimble.

• Place the thimble inside the Soxhlet extraction chamber.

• Add 250 mL of methanol to the round-bottom flask.

• Assemble the Soxhlet apparatus and place the heating mantle under the round-bottom flask.

• Heat the methanol to its boiling point. The solvent vapor will travel up to the condenser, where it will cool and drip back down onto the plant material in the thimble.

• Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.[3]

• After the extraction is complete, allow the apparatus to cool down.

• Remove the solvent from the crude extract using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Protocol 2: Purification by Liquid-Liquid Partitioning and Column Chromatography

Objective: To purify the crude extract to isolate "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether".

Materials:

• Crude extract from Protocol 1

• Separatory funnel

• Ethyl acetate (B1210297) (analytical grade)

• Distilled water

• Glass chromatography column

• Silica (B1680970) gel (for column chromatography)

• Hexane (B92381) and Ethyl Acetate (HPLC grade) for the mobile phase

• Test tubes for fraction collection

• TLC plates and developing chamber

Procedure:

• Liquid-Liquid Partitioning: a. Dissolve the crude extract in a mixture of 100 mL of distilled water and 100 mL of ethyl acetate in a separatory funnel. b. Shake the funnel gently, periodically venting to release pressure. c. Allow the layers to separate. The phenolic compound is expected to partition into the more polar ethyl acetate layer. d. Collect the ethyl acetate layer. Repeat the extraction of the aqueous layer with fresh ethyl acetate two more times. e. Combine the ethyl acetate fractions and dry them over anhydrous sodium sulfate. f. Evaporate the solvent using a rotary evaporator to obtain the partially purified extract.

• Column Chromatography: a. Prepare a slurry of silica gel in hexane and pack it into a glass column. b. Dissolve the partially purified extract in a minimal amount of the initial mobile phase (e.g., hexane with a small amount of ethyl acetate) and load it onto the column. c. Elute the column with a gradient of increasing polarity, starting with hexane and gradually increasing the proportion of ethyl acetate. d. Collect fractions of a fixed volume and monitor the composition of each fraction using Thin Layer Chromatography (TLC). e. Combine the fractions containing the pure compound (as determined by TLC) and evaporate the solvent to obtain the purified "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether".

Data Presentation

The following tables provide illustrative data on how different extraction parameters can affect the yield of a target phenolic compound. Note that this data is generalized and should be adapted based on experimental findings for "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether".

Table 1: Effect of Solvent on Extraction Yield

Solvent System (v/v)	Extraction Yield (%)
Methanol 100%	5.2 ± 0.4
Ethanol 100%	4.8 ± 0.3
Acetone 100%	6.1 ± 0.5
Methanol:Water (80:20)	7.5 ± 0.6
Ethanol:Water (80:20)	7.1 ± 0.5
Acetone:Water (80:20)	8.2 ± 0.7

Table 2: Effect of Extraction Time on Yield (Soxhlet Extraction with 80% Acetone)

Extraction Time (hours)	Extraction Yield (%)
2	4.5 ± 0.3
4	6.8 ± 0.5
6	8.1 ± 0.6
8	8.3 ± 0.6
10	8.3 ± 0.7

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 6. chemijournal.com [chemijournal.com]
• 7. The Art and Science of Soxhlet Extraction: A Practical Guide for Medicinal Plant Preparation [greenskybio.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Phytochemistry, Traditional Use and Pharmacological Activity of Picrasma quassioides: A Critical Reviews - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]

Technical Support Center: Stability and Handling of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

This technical support center provides researchers, scientists, and drug development professionals with guidance on the storage, handling, and troubleshooting of potential degradation issues related to Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

Frequently Asked Questions (FAQs)

Q1: What is Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and what are its potential stability concerns?

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is a phenolic derivative. As a phenolic compound, its stability during storage can be a concern. The primary degradation pathways for similar compounds involve hydrolysis of the ether linkage and oxidation of the phenolic ring. These degradation processes can be influenced by storage conditions such as temperature, light exposure, pH, and the presence of oxygen.

Q2: What are the recommended storage conditions for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether?

To ensure the long-term stability of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, it is recommended to store the compound in a cool, dark, and dry place. For optimal preservation, storage at 2-8°C or frozen is advisable, particularly for solutions. The container should be tightly sealed to minimize exposure to air and moisture. For solutions, using an inert gas like nitrogen or argon to flush the headspace of the vial can further prevent oxidative degradation.

Q3: What are the likely degradation products of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether?

Based on its chemical structure, the two primary degradation products are likely to be:

• Vanillic acid (3-methoxy-4-hydroxybenzoic acid): Formed by the hydrolysis of the ether bond.

• Oxidized derivatives: Resulting from the oxidation of the phenolic hydroxyl group, which can lead to the formation of quinone-type structures and potentially polymerization.

Q4: How can I monitor the degradation of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether during my experiments?

High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for monitoring the degradation of this compound. A stability-indicating HPLC method should be developed to separate the intact parent compound from its potential degradation products. This allows for the quantification of the remaining active compound and the detection of any new peaks that may correspond to degradants.

Troubleshooting Guides

Issue 1: Unexpected Loss of Compound Potency or Activity

Possible Cause: Degradation of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether during storage or in experimental solutions.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound has been stored according to the recommended conditions (cool, dark, and dry).

• Prepare Fresh Solutions: Whenever possible, prepare solutions fresh for each experiment. If solutions must be stored, keep them at 2-8°C or frozen in tightly sealed vials, protected from light.

• Analyze by HPLC: Use an appropriate HPLC method to check the purity of the stored compound and your experimental solutions. Compare the chromatogram to that of a freshly prepared standard to identify any degradation peaks.

• Consider pH Effects: The pH of your experimental medium can affect the stability of phenolic compounds. If possible, conduct a preliminary stability study at the pH of your experiment.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Possible Cause: Formation of degradation products.

Troubleshooting Steps:

• Forced Degradation Study: To tentatively identify the unknown peaks, perform a forced degradation study. Expose the compound to stress conditions (e.g., acid, base, heat, light, oxidation) to accelerate the formation of degradation products. This can help in correlating the unknown peaks in your sample to specific degradation pathways.

• Mass Spectrometry (MS) Analysis: Couple your HPLC system to a mass spectrometer to obtain mass information for the unknown peaks. This will aid in the structural elucidation of the degradation products.

• Optimize HPLC Method: Ensure your HPLC method has sufficient resolution to separate the parent compound from all potential degradation products.[1]

Issue 3: Peak Tailing in HPLC Analysis of Phenolic Compounds

Possible Cause: Secondary interactions between the phenolic analyte and the stationary phase of the HPLC column.[2]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to 2.5-3.5 with formic acid or phosphoric acid) can suppress the ionization of the phenolic hydroxyl group and residual silanols on the column, reducing peak tailing.[1]

• Use an End-Capped Column: Modern, end-capped C18 columns are designed to minimize silanol (B1196071) interactions.[1]

• Check for Column Contamination: If the peak shape deteriorates over time, the column may be contaminated. Flush the column with a strong solvent to remove any strongly retained compounds.

• Optimize Injection Solvent: Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase to prevent peak distortion.

Quantitative Data Summary

The following table summarizes the typical stability of phenolic compounds under various storage conditions. While specific data for Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is not available, this table provides a general guideline.

Storage Condition	Temperature	Light Condition	Expected Stability of Phenolic Compounds	Reference
Solid	Room Temperature	Ambient Light	Moderate; degradation may occur over extended periods.	General Knowledge
Solid	2-8°C	Protected from Light	Good; recommended for long-term storage.	General Knowledge
Solution (Aqueous)	Room Temperature	Ambient Light	Poor; rapid degradation is likely.	General Knowledge
Solution (Aqueous)	2-8°C	Protected from Light	Fair; short-term storage may be acceptable.	General Knowledge
Solution (Organic)	-20°C	Protected from Light	Excellent; recommended for storing stock solutions.	General Knowledge

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for a Phenolic Compound

This protocol provides a general framework for developing an HPLC method to assess the stability of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether.

1. Materials and Reagents:

• Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether reference standard

• HPLC-grade acetonitrile

• HPLC-grade methanol (B129727)

• HPLC-grade water

• Formic acid (or other suitable acid for pH adjustment)

• Volumetric flasks, pipettes, and autosampler vials

2. Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions (Example):

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: 10% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 260 nm (or the λmax of the compound)

• Injection Volume: 10 µL

4. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the reference standard in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B) to a final concentration of 1 mg/mL. Prepare further dilutions as needed.

• Sample Solution: Prepare the sample to be tested at a similar concentration as the standard solution.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Monitor the chromatograms for the appearance of new peaks or a decrease in the peak area of the parent compound.

6. Data Evaluation:

• Calculate the percentage of the parent compound remaining in the sample compared to the initial time point or a fresh standard.

• Report the relative retention times and peak areas of any degradation products.

Visualizations

Caption: Potential degradation pathways of the target compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid) Ether

This technical support center provides troubleshooting guidance for the synthesis of "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether," a phenolic derivative of vanillic acid. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am attempting to synthesize a glyceryl ether of vanillic acid, but my yields are consistently low. What are the potential causes?

Low yields can arise from several factors related to the reaction conditions and the reactivity of the starting materials. The most common synthesis approach is a variation of the Williamson ether synthesis, which involves the reaction of a vanillate (B8668496) salt with a glycerol (B35011) derivative.

Potential Causes for Low Yield:

• Incomplete Deprotonation of Vanillic Acid: For the ether synthesis to occur, the phenolic hydroxyl group of vanillic acid must be deprotonated to form a phenoxide ion. If the base used is not strong enough or is used in insufficient quantity, a significant portion of the vanillic acid will remain unreacted.

• Suboptimal Reaction Temperature: The Williamson ether synthesis is sensitive to temperature. If the temperature is too low, the reaction rate will be very slow, leading to incomplete conversion. Conversely, excessively high temperatures can promote side reactions and decomposition of reactants or products.

• Poor Choice of Solvent: The solvent plays a crucial role in SN2 reactions like the Williamson ether synthesis. Polar aprotic solvents such as DMF, DMSO, or acetonitrile (B52724) are generally preferred as they can accelerate the reaction rate. Protic solvents can solvate the phenoxide nucleophile, reducing its reactivity.

• Side Reactions: Several competing reactions can lower the yield of the desired product. These include O-alkylation of the carboxylate group, C-alkylation of the aromatic ring, and elimination reactions of the glycerol derivative.

Troubleshooting Suggestions:

Parameter	Recommendation
Base Selection	Use a moderately strong base such as potassium carbonate (K₂CO₃) or a stronger base like sodium hydroxide (B78521) (NaOH) to ensure complete deprotonation of the phenolic hydroxyl. For more sensitive substrates, a milder base may be necessary to minimize side reactions.
Temperature Control	Optimize the reaction temperature. A typical range for this type of synthesis is 60-100 °C. Monitor the reaction progress by TLC or HPLC to determine the optimal temperature and reaction time.
Solvent Choice	Employ a polar aprotic solvent like DMF or acetonitrile to enhance the nucleophilicity of the phenoxide.
Starting Material Quality	Ensure the purity of your vanillic acid and glycerol derivative. Impurities in the starting materials can interfere with the reaction.

Q2: I have an unexpected byproduct in my reaction mixture that I am struggling to identify. What are the most likely impurities in this synthesis?

The synthesis of glycerol ethers of vanillic acid can lead to several impurities due to the multiple reactive sites on both starting molecules.

Common Impurities and Their Potential Origin:

Impurity	Potential Origin
Unreacted Vanillic Acid	Incomplete reaction due to factors mentioned in Q1.
Glycerol	Hydrolysis of the glycerol derivative or unreacted starting material.
1-O- and 3-O-Glyceryl Ethers of Vanillic Acid	The reaction of the phenoxide with a glycerol synthon like 3-chloro-1,2-propanediol (B139630) can lead to a mixture of regioisomers. The formation of the 2-ether is often sterically less favored.
Bis-ether Product	Reaction of two molecules of vanillic acid with one molecule of the glycerol derivative.
C-Alkylated Vanillic Acid	The phenoxide ion is an ambident nucleophile, and under certain conditions, alkylation can occur on the aromatic ring instead of the phenolic oxygen.
Ester Product	If the carboxylic acid of vanillic acid is not protected, it can compete with the phenolic hydroxyl group for the glycerol derivative, forming an ester linkage.

A summary of potential impurities and their expected characteristics is provided below:

Compound	Molecular Weight ( g/mol )	Expected Analytical Signatures (¹H NMR)
Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether	242.23	Aromatic protons, methoxy (B1213986) singlet, glycerol backbone protons with a methine proton shifted downfield.
Vanillic Acid (starting material)	168.15	Aromatic protons, methoxy singlet, acidic proton signals for hydroxyl and carboxyl groups.
1/3-Glyceryl Ether Isomer	242.23	Aromatic protons, methoxy singlet, different splitting patterns and chemical shifts for the glycerol protons compared to the 2-isomer.
Bis-Vanillate Glyceryl Ether	392.37	Higher molecular weight, integration of aromatic protons will be double that of the glycerol protons.
C-Alkylated Product	242.23	Aromatic region of the NMR will show a different substitution pattern.

Q3: How can I purify my target compound and remove these impurities?

Purification can be challenging due to the similar polarities of the desired product and some of the byproducts. A multi-step purification strategy is often necessary.

Recommended Purification Protocol:

• Acid-Base Extraction: After the reaction, perform an aqueous workup. Acidifying the aqueous layer can help to remove any unreacted vanillic acid.

• Column Chromatography: This is the most effective method for separating the desired product from its isomers and other byproducts. A silica (B1680970) gel column with a gradient elution system (e.g., hexane/ethyl acetate (B1210297) or dichloromethane/methanol) is recommended.

• Recrystallization: If a solid product is obtained after chromatography, recrystallization from a suitable solvent system can further enhance its purity.

Experimental Protocols

Protocol 1: Synthesis of a Glyceryl Ether of Vanillic Acid (Illustrative)

This is a generalized protocol and may require optimization.

• Protection of Vanillic Acid: The carboxylic acid of vanillic acid (1 eq.) is first protected as a methyl ester by reacting it with methanol (B129727) in the presence of a catalytic amount of acid (e.g., H₂SO₄).

• Ether Synthesis: The protected methyl vanillate (1 eq.) is dissolved in a polar aprotic solvent (e.g., DMF). A base (e.g., K₂CO₃, 1.5 eq.) is added, and the mixture is stirred. A glycerol derivative such as 3-chloro-1,2-propanediol (1.2 eq.) is then added, and the reaction is heated to 80°C for 4-6 hours.

• Workup: The reaction mixture is cooled, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Deprotection (if necessary): The methyl ester can be hydrolyzed back to the carboxylic acid under basic or acidic conditions if the final acid form is desired.

• Purification: The crude product is purified by column chromatography on silica gel.

Visualizations

Caption: Proposed synthetic pathway for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Technical Support Center: Novel Phenolic Compound "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether"

Disclaimer: There is currently a significant lack of published data regarding the specific cell viability, toxicity, and mechanism of action of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether." The following guide is a generalized framework for assessing the biological activity of novel phenolic compounds, providing standardized protocols and troubleshooting advice applicable to early-stage research.

Frequently Asked Questions (FAQs)

Q1: I am seeing high variability in my cell viability assay results. What could be the cause?

A1: High variability in cell viability assays (e.g., MTT, XTT) can stem from several factors:

• Compound Solubility: Phenolic compounds can have poor aqueous solubility. Ensure your compound is fully dissolved in the vehicle (e.g., DMSO) before diluting in culture media. Precipitates can lead to inconsistent concentrations.

• Cell Seeding Density: Inconsistent cell numbers across wells will lead to variable results. Ensure your cell suspension is homogenous before seeding and that you are using a consistent volume.

• Incubation Time: Ensure consistent incubation times with both the compound and the assay reagent.

• Reagent Preparation: Prepare fresh assay reagents as instructed by the manufacturer.

Q2: My compound does not show any toxicity at the concentrations tested. How high should I go?

A2: If you observe no toxicity, consider the following:

• Concentration Range: The effective concentration of phenolic compounds can vary widely. A common starting point is to test a broad range, from low micromolar (e.g., 1 µM) to high micromolar (e.g., 100-200 µM).

• Treatment Duration: Some compounds may require longer exposure times to exert a cytotoxic effect. Consider extending the treatment duration from 24 hours to 48 or 72 hours.

• Cell Line Sensitivity: The sensitivity to a compound can be highly cell line-specific. Consider testing your compound on a panel of different cell lines, including both cancerous and non-cancerous lines.

Q3: How can I differentiate between apoptosis and necrosis in my experiments?

A3: It is crucial to distinguish between these two forms of cell death.

• Annexin V/Propidium Iodide (PI) Staining: This is a standard flow cytometry-based method. Annexin V binds to phosphatidylserine (B164497) on the outer leaflet of apoptotic cells, while PI enters and stains the DNA of necrotic cells with compromised membranes.

• Caspase Activity Assays: Measuring the activity of key executioner caspases (e.g., Caspase-3, Caspase-7) can provide evidence of apoptosis.

• LDH Release Assay: The release of lactate (B86563) dehydrogenase (LDH) into the culture medium is a hallmark of necrosis, as it indicates loss of membrane integrity.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values

Potential Cause	Troubleshooting Step
Compound Precipitation	Visually inspect wells for precipitates after adding the compound. Prepare a fresh, more dilute stock solution if necessary.
Cell Clumping	Ensure a single-cell suspension before seeding by gentle pipetting or using a cell strainer.
Edge Effects in Plate	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Fill them with sterile PBS.
Inaccurate Pipetting	Calibrate your pipettes regularly. Use reverse pipetting for viscous solutions.

Issue 2: High Background Signal in Cytotoxicity Assay

Potential Cause	Troubleshooting Step
Phenol (B47542) Red Interference	Some assay reagents (e.g., MTT) can be affected by the pH indicator phenol red in the culture medium. Use phenol red-free medium for the assay.
Compound Color Interference	If your compound is colored, it may interfere with absorbance readings. Run a "compound-only" control (no cells) and subtract the background absorbance.
Serum Interference	Components in fetal bovine serum (FBS) can sometimes interfere with assay reagents. Consider reducing the serum concentration during the assay incubation period.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether" in culture medium. Replace the old medium with the compound-containing medium and incubate for 24-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: LDH Release Assay for Cytotoxicity

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Sample Collection: After the incubation period, carefully collect 50 µL of the supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Reading: Measure the absorbance at 490 nm. A positive control (lysed cells) should be included to determine maximum LDH release.

Quantitative Data Summary (Hypothetical)

The following tables represent a hypothetical data summary for a novel phenolic compound.

Table 1: IC50 Values of Compound X across Different Cell Lines

Cell Line	Type	IC50 (µM) after 48h
A549	Lung Carcinoma	75.3
MCF-7	Breast Adenocarcinoma	52.1
HepG2	Hepatocellular Carcinoma	98.6
BEAS-2B	Normal Bronchial Epithelial	> 200

Table 2: Induction of Apoptosis vs. Necrosis in A549 Cells (75 µM, 48h)

Marker	% of Total Cells (Vehicle)	% of Total Cells (Compound X)
Apoptotic Cells (Annexin V+/PI-)	3.2%	45.7%
Necrotic Cells (Annexin V+/PI+)	1.5%	8.9%
Live Cells (Annexin V-/PI-)	95.3%	45.4%

Visualizations

Caption: Workflow for assessing compound-induced cytotoxicity.

Caption: Potential apoptosis signaling pathway for phenolic compounds.

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anticipated antioxidant activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether. Due to the limited availability of direct experimental data for this specific compound, this document leverages established principles of structure-activity relationships and data from structurally related phenolic compounds to project its potential efficacy. The information herein is intended to support research and development efforts in the fields of pharmacology and medicinal chemistry.

Introduction to Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether and Antioxidant Activity

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, also known as vanillyl-α-glyceryl ether, is a phenolic derivative that has been isolated from natural sources such as Picrasma quassioides. Its structure is characterized by a vanillic acid moiety linked to a glycerol (B35011) backbone via an ether bond. Phenolic compounds are a major class of antioxidants, acting as free radical scavengers and preventing oxidative stress, which is implicated in numerous chronic diseases.[1] The antioxidant capacity of a phenolic compound is intrinsically linked to its chemical structure, particularly the arrangement of functional groups on the aromatic ring.[2][3]

This guide will compare the expected antioxidant performance of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether with its parent compound, vanillic acid, and other relevant phenolic acids.

Structure-Activity Relationship Analysis

The antioxidant activity of phenolic compounds is primarily determined by the number and position of hydroxyl (-OH) and methoxy (B1213986) (-OCH3) groups on the benzene (B151609) ring.[2][4][5]

• Phenolic Hydroxyl (-OH) Group: The hydroxyl group is the primary site for radical scavenging. It can donate a hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxy radical is stabilized by resonance within the aromatic ring. Generally, a higher number of hydroxyl groups correlates with greater antioxidant activity.[2]

• Methoxy (-OCH3) Group: The methoxy group is an electron-donating group. Its presence on the benzene ring, particularly at the ortho position to a hydroxyl group, can lower the O-H bond dissociation enthalpy, making it easier for the hydroxyl group to donate its hydrogen atom. This enhances the radical scavenging capacity.[4][5]

• Glycerol Ether Linkage: The modification of phenolic acids by adding a glycerol moiety, either through esterification or an ether linkage, is a strategy to improve solubility in both aqueous and lipid phases.[6][7][8][9] Studies on similar phenolic acid glycerides, such as feruloyl glycerol, have shown that this modification can maintain or even enhance antioxidant activity, allowing the molecule to function effectively at lipid-water interfaces.[10]

Based on these principles, Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is predicted to be an effective antioxidant. The vanillic acid core provides the essential phenolic hydroxyl and methoxy groups for radical scavenging, while the glycerol backbone may enhance its solubility and accessibility to free radicals in diverse biological environments.

Caption: Predicted contribution of structural moieties to antioxidant activity.

Comparative Antioxidant Activity Data

While specific quantitative data for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is unavailable, the following table summarizes the antioxidant activity of its parent compound, vanillic acid, and other structurally related phenolic acids. The IC50 value represents the concentration required to scavenge 50% of the radicals in the respective assay; a lower value indicates higher antioxidant potency.

Compound	Assay	IC50 Value	Key Structural Features	Reference(s)
Vanillic Acid	DPPH	Generally shows moderate activity	1 -OH, 1 -OCH3	[11]
Protocatechuic Acid	DPPH	Higher than Vanillic Acid	2 -OH	[12]
Gallic Acid	DPPH	13.2 - 30.53 µM	3 -OH	[13]
Syringic Acid	DPPH	Lower than Gallic Acid	2 -OH, 2 -OCH3	[11]
Quercetin (Standard)	DPPH	~19.17 µg/ml	5 -OH (Flavonoid)	[13]
Vitamin C (Standard)	DPPH	55.29 µM	-	[13]

Note: IC50 values can vary significantly based on experimental conditions. This table is for qualitative comparison.

Protocatechuic and gallic acids, which have more hydroxyl groups than vanillic acid, generally exhibit stronger antioxidant activity.[11][12] The etherification with glycerol is not expected to diminish the intrinsic radical-scavenging ability of the vanillic acid portion and may improve its performance in complex systems.

Experimental Protocols

Standard in vitro assays are used to determine the antioxidant capacity of chemical compounds. The most common methods cited in the literature for phenolic acids are the DPPH radical scavenging assay and the Ferric Reducing Antioxidant Power (FRAP) assay.[4][14][15][16]

A. 2,2-Diphenyl-1-picrylhydrazyl (DPPH) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of the DPPH radical is accompanied by a color change from deep violet to light yellow, which is measured spectrophotometrically at approximately 517 nm.[14][17]

• Protocol:

  • Reagent Preparation: A working solution of DPPH (e.g., 0.1 mM) is prepared in a suitable solvent like methanol (B129727) or ethanol.

  • Sample Preparation: The test compound and a positive control (e.g., Vitamin C, Quercetin, or Trolox) are prepared in a series of concentrations.

  • Reaction: An aliquot of the test compound solution is mixed with the DPPH solution. A blank sample containing only the solvent and DPPH is also prepared.

  • Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • Measurement: The absorbance of each solution is measured using a spectrophotometer.

  • Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the inhibition percentage against the compound concentration.

Caption: General workflow for the DPPH antioxidant assay.

B. Ferric Reducing Antioxidant Power (FRAP) Assay

• Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, which has a maximum absorbance at 593 nm.[15][16][18]

• Protocol:

  • Reagent Preparation: The FRAP reagent is prepared freshly by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of TPTZ (10 mM in 40 mM HCl), and a solution of FeCl₃·6H₂O (20 mM) in a 10:1:1 ratio.

  • Sample Preparation: The test compound is dissolved in a suitable solvent.

  • Reaction: An aliquot of the sample solution is mixed with the pre-warmed (37°C) FRAP reagent.

  • Incubation: The mixture is incubated at 37°C for a defined time (e.g., 4-30 minutes).

  • Measurement: The absorbance of the blue-colored solution is measured at 593 nm.

  • Quantification: The antioxidant capacity is determined by comparing the absorbance of the sample with a standard curve prepared using a known concentration of FeSO₄·7H₂O. Results are typically expressed as µmol of Fe²⁺ equivalents per gram or mole of the compound.

Caption: Chemical principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Conclusion

While direct comparative experimental data for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is not yet prevalent in the literature, a robust prediction of its antioxidant potential can be made based on well-established structure-activity relationships. The presence of the vanillic acid core, with its key phenolic hydroxyl and methoxy functional groups, suggests a significant capacity for free radical scavenging. The addition of the glycerol moiety via an ether linkage is likely to enhance its solubility, potentially broadening its applicability as an antioxidant in both hydrophilic and lipophilic systems. It is reasonable to hypothesize that its activity would be comparable to or potentially greater than that of vanillic acid, particularly in complex biological or food systems. Further experimental validation using standard assays such as DPPH and FRAP is necessary to quantify its precise antioxidant efficacy relative to benchmark compounds.

References

• 1. Anti-tumor role and molecular mechanism of vanillic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative structure-activity relationship analysis of phenolic antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Studies on the Enzymatic Synthesis and Antioxidant Properties of Phenolic Acid Glycerols [jstage.jst.go.jp]
• 7. Studies on the Enzymatic Synthesis and Antioxidant Properties of Phenolic Acid Glycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ultrasonic-promoted enzymatic preparation, identification and multi-active studies of nature-identical phenolic acid glycerol derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09830E [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Structure-antiradical activity relationships of 25 natural antioxidant phenolic compounds from different classes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hemija.pmf.unsa.ba [hemija.pmf.unsa.ba]
• 13. benchchem.com [benchchem.com]
• 14. cropj.com [cropj.com]
• 15. mdpi.com [mdpi.com]
• 16. e3s-conferences.org [e3s-conferences.org]
• 17. phcogj.com [phcogj.com]
• 18. researchgate.net [researchgate.net]

Validating the Biological Activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, a phenolic derivative isolated from Picrasma quassioides.[1][2][3] Due to the limited availability of direct experimental data for this specific compound, this guide leverages data from structurally similar and well-researched alternatives to provide a predictive assessment of its likely biological profile. The primary focus is on antioxidant and anti-inflammatory activities, which are common to phenolic compounds of this class.

Introduction to Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is a naturally occurring compound found in Picrasma quassioides, a plant used in traditional medicine with known anti-inflammatory, antibacterial, and anticancer properties.[4][5] Its chemical structure features a glycerol (B35011) backbone ether-linked to 3-methoxy-4-hydroxybenzoic acid, also known as vanillic acid. Vanillic acid is a well-characterized phenolic acid with established antioxidant and anti-inflammatory activities. The presence of this vanillic acid moiety suggests that Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether may exhibit similar biological effects.

Comparative Analysis of Biological Activity

This comparison focuses on the potential antioxidant and anti-inflammatory activities of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether against established compounds: Vanillic Acid (its core structural component), Ascorbic Acid (a standard antioxidant), and Ibuprofen (a standard nonsteroidal anti-inflammatory drug, NSAID).

Quantitative Data Summary

The following table summarizes key quantitative data for the comparator compounds. It is important to note that this data is for the comparator compounds and serves as a benchmark for the potential activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

Compound	Assay	Metric	Result	Reference
Vanillic Acid	DPPH Radical Scavenging	IC50	15.2 ± 0.8 µg/mL	Fictional Data for Illustrative Purposes
Nitric Oxide (NO) Inhibition in LPS-stimulated RAW 264.7 cells	IC50	25.5 ± 1.2 µM	Fictional Data for Illustrative Purposes
Ascorbic Acid	DPPH Radical Scavenging	IC50	5.8 ± 0.3 µg/mL	Fictional Data for Illustrative Purposes
Ibuprofen	COX-2 Inhibition	IC50	10.3 ± 0.9 µM	Fictional Data for Illustrative Purposes

Note: The data presented in this table is illustrative and compiled from various potential research outcomes. Researchers should consult specific literature for precise values.

Experimental Protocols

Detailed methodologies for key experiments to validate the biological activity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether are provided below.

Antioxidant Activity Assessment

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

• Reagents: DPPH solution (0.1 mM in methanol), test compound stock solution (in a suitable solvent like methanol (B129727) or DMSO), and a positive control (e.g., Ascorbic Acid).

• Procedure:

  • Prepare serial dilutions of the test compound and the positive control.

  • In a 96-well plate, add 100 µL of each dilution to respective wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined.

Anti-inflammatory Activity Assessment

2. Nitric Oxide (NO) Inhibition Assay in Lipopolysaccharide (LPS)-stimulated RAW 264.7 Macrophages

This assay evaluates the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophage cells stimulated with LPS.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell supernatant and measure the nitrite (B80452) concentration (a stable product of NO) using the Griess reagent.

  • Measure the absorbance at 540 nm.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value is then determined.

Visualizing Pathways and Workflows

To further elucidate the experimental processes and potential mechanisms of action, the following diagrams are provided.

Caption: A streamlined workflow for assessing antioxidant and anti-inflammatory activities.

Caption: Postulated inhibitory effect on the NF-κB signaling pathway.

Conclusion

While direct experimental validation for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether is currently lacking, its structural similarity to vanillic acid provides a strong rationale for investigating its potential as an antioxidant and anti-inflammatory agent. The experimental protocols and comparative data presented in this guide offer a framework for researchers to systematically evaluate its biological activity. Further studies are warranted to elucidate its precise mechanisms of action and to determine its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Phytochemistry, Traditional Use and Pharmacological Activity of Picrasma quassioides: A Critical Reviews - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and its Potential Synthetic Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the naturally occurring phenolic derivative, Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether, and explores the potential for synthetic analogues based on current scientific literature. While direct comparative studies are limited, this document synthesizes available data to inform future research and drug discovery efforts.

Introduction to Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether is a phenolic compound that has been isolated from the stems of Picrasma quassioides (D. Don) Benn., a plant belonging to the Simaroubaceae family.[1][2] This plant has a history of use in traditional medicine, and its chemical constituents, including alkaloids, triterpenoids, and phenolic derivatives, have been investigated for a range of biological activities.[2][3][4] The core structure of this compound features a glycerol (B35011) molecule linked via an ether bond to vanillic acid (3-methoxy-4-hydroxybenzoic acid). Vanillic acid itself is a well-studied dietary benzoic acid derivative known for its antioxidant, anti-inflammatory, and neuroprotective properties.[5][6][7]

Synthetic Analogues: Exploring Structure-Activity Relationships

Direct synthetic analogues of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and their comparative biological activities are not extensively documented in the current literature. However, research into the synthesis and evaluation of related compounds, such as vanillic acid esters and other glycerol ethers, provides a foundation for predicting the properties of potential analogues.[8][9][10] The primary goals for creating synthetic analogues would be to improve pharmacokinetic properties, enhance biological activity, and elucidate structure-activity relationships (SAR).

Potential modifications to the parent molecule could include:

• Alterations to the Glycerol Moiety:

  • Esterification or etherification of the free hydroxyl groups.

  • Replacement of the glycerol backbone with other polyols or amino alcohols.

• Modifications of the Vanillic Acid Moiety:

  • Alkylation or acylation of the phenolic hydroxyl group.

  • Modification of the carboxyl group to esters, amides, or other functional groups.

  • Introduction of different substituents on the aromatic ring.

The synthesis of such analogues would likely follow established methods for ether and ester synthesis.[9][10]

Comparative Performance: An Evidence-Based Outlook

In the absence of direct comparative studies, we can extrapolate potential performance based on research into related compounds. The following table summarizes the known activities of the parent compound's constituents and the observed effects of structural modifications in similar molecules.

Compound/Analogue Class	Key Biological Activity	Supporting Experimental Data (from related compounds)	Potential Advantages of Analogues
Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether	Anti-inflammatory (potential)	Compounds from Picrasma quassioides have shown nitric oxide (NO) inhibitory effects, although this specific compound did not show significant activity in one study (IC50 >100 μM).[1]	Natural origin, potential for synergistic effects with other plant-derived compounds.
Vanillic Acid	Antioxidant, Anti-inflammatory	- Downregulated fMLP-induced oxidative burst in neutrophils.[5] - Inhibited production of pro-inflammatory cytokines (TNF-α, IL-8).[5][11] - Inhibited NFκB activation in mice.[6]	Well-documented safety profile as a food additive.
Vanillic Acid Esters (Synthetic Analogues)	Anti-allergic, Antioxidant	- Butyl vanillate (B8668496) showed more potent degranulation inhibitory activity than methyl vanillate in RBL-2H3 cells.[8] - Antioxidative activity in an oxidative hemolysis inhibition assay was strongly correlated to lipophilicity.[12]	Increased lipophilicity can enhance cell membrane permeability and antioxidant activity at the membrane level.[12]
Glycerol Ethers (Synthetic Analogues)	Antimicrobial	- Simple methylated and chlorinated phenyl ethers of glycerol have shown antibacterial and antifungal action.	Enhanced antimicrobial activity compared to the parent glycerol.

Experimental Protocols

Detailed experimental protocols for the direct comparison of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and its synthetic analogues are not available. However, the following methodologies are commonly employed in the evaluation of related compounds and would be applicable for future comparative studies.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay is used to assess the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a pro-inflammatory mediator.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Cell Treatment: Cells are seeded in 96-well plates and allowed to adhere. They are then pre-treated with various concentrations of the test compounds for 1 hour.

• Inflammation Induction: Inflammation is induced by adding lipopolysaccharide (LPS) to the wells.

• NO Measurement: After a 24-hour incubation period, the amount of nitric oxide in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The absorbance is measured at 540 nm, and the concentration of nitrite (B80452) is determined from a standard curve. The IC50 value (the concentration of the compound that inhibits 50% of NO production) is then calculated.

Antigen-Mediated Degranulation Assay in RBL-2H3 Cells

This assay is used to evaluate the anti-allergic potential of a compound by measuring its ability to inhibit the release of β-hexosaminidase from mast cells.

• Cell Sensitization: RBL-2H3 cells are sensitized with anti-DNP IgE overnight.

• Cell Treatment: The sensitized cells are washed and then incubated with various concentrations of the test compounds.

• Degranulation Induction: Degranulation is induced by challenging the cells with DNP-BSA antigen.

• β-Hexosaminidase Measurement: The amount of released β-hexosaminidase in the supernatant is quantified by measuring the enzymatic cleavage of a substrate (e.g., p-nitrophenyl-N-acetyl-β-D-glucosaminide) which produces a colored product.

• Data Analysis: The absorbance is measured, and the percentage of degranulation inhibition is calculated relative to the control.

Visualizing the Path Forward: Diagrams

The following diagrams illustrate the conceptual framework for the synthesis and evaluation of synthetic analogues and the known signaling pathway influenced by the related compound, vanillic acid.

Caption: A conceptual workflow for the synthesis and biological evaluation of synthetic analogues.

Caption: The inhibitory effect of vanillic acid on the NF-κB signaling pathway.

Conclusion

Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether represents a promising natural product lead for further investigation. While direct comparative data with synthetic analogues is currently lacking, the wealth of information on vanillic acid and other glycerol ethers provides a strong rationale for the design and synthesis of novel derivatives. Future research should focus on a systematic exploration of structure-activity relationships to unlock the full therapeutic potential of this chemical scaffold. The experimental protocols and conceptual frameworks presented in this guide offer a starting point for such endeavors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Progress in the study of chemical composition, biological activity, and its metabolism of the Picrasma quassioides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vanillic Acid Inhibits Inflammatory Pain by Inhibiting Neutrophil Recruitment, Oxidative Stress, Cytokine Production, and NFκB Activation in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Structure-activity relationships of vanillic acid ester analogs in inhibitory effect of antigen-mediated degranulation in rat basophilic leukemia RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. BJOC - Synthesis of ether lipids: natural compounds and analogues [beilstein-journals.org]
• 11. researchgate.net [researchgate.net]
• 12. Antioxidative properties of vanillic acid esters in multiple antioxidant assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Immunoassay Cross-Reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of potential immunoassay cross-reactivity issues related to Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, a phenolic derivative isolated from Picrasma quassioides. Due to its structural similarity to endogenous metabolites, this compound presents a potential challenge for the specificity of immunoassays targeting related molecules, such as vanillylmandelic acid (VMA) and homovanillic acid (HVA), which are important biomarkers for several diseases. This guide offers a comparative overview of available immunoassay technologies, supporting experimental data from related compounds, and detailed protocols to enable researchers to assess and mitigate potential cross-reactivity.

Introduction to Cross-Reactivity in Immunoassays

Immunoassays rely on the specific binding of antibodies to their target antigens. Cross-reactivity occurs when an antibody binds to a non-target molecule that is structurally similar to the intended analyte. This can lead to inaccurate results, including false positives and overestimated concentrations. Phenolic compounds, due to their shared structural motifs, are known to sometimes cross-react in immunoassays designed for other structurally related molecules.

Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether shares a core 3-methoxy-4-hydroxybenzoic acid (vanillic acid) structure with key metabolites of catecholamines. This structural analogy is the basis for the potential cross-reactivity in immunoassays for VMA and HVA.

Potential for Cross-Reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Direct experimental data on the cross-reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in commercially available immunoassays is not currently published. However, based on studies of other phenolic compounds, a significant potential for interference exists. For instance, various phenolic compounds in pistachio extracts have been shown to cross-react with antibodies in an ochratoxin A ELISA, leading to overestimated results.[1][2] This underscores the importance of validating immunoassay specificity when analyzing samples that may contain structurally related natural products.

The logical relationship for potential cross-reactivity can be visualized as follows:

Caption: Logical diagram illustrating the potential for cross-reactivity.

Comparison of Alternative Immunoassays

For researchers measuring catecholamine metabolites in the presence of potential interfering substances like Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, selecting a highly specific immunoassay is critical. Below is a comparison of commercially available ELISA kits for Vanillylmandelic Acid (VMA) and Homovanillic Acid (HVA). While direct cross-reactivity data for our target compound is unavailable, manufacturers often provide information on the specificity of their kits with respect to other endogenous compounds.

Table 1: Comparison of Commercially Available VMA ELISA Kits

Feature	Kit A (Example)	Kit B (Example)	Kit C (Example)
Assay Type	Competitive ELISA	Competitive ELISA	Competitive ELISA
Sample Type	Serum, plasma, urine	Urine and biological agents	Serum, plasma, other biological fluids
Detection Range	1.56 - 100 ng/mL	156.25 - 10000 ng/mL	6.17 - 500 ng/mL
Sensitivity	0.94 ng/mL	43 ng/mL	2.69 ng/mL
Specificity	No significant cross-reactivity with analogues reported.	Information not readily available.	No significant cross-reactivity or interference between VMA and analogues was observed.

Table 2: Comparison of Commercially Available HVA ELISA Kits

Feature	Kit D (Example)	Kit E (Example)
Assay Type	Competitive Inhibition ELISA	Competitive Inhibition ELISA
Sample Type	Serum, plasma, cell lysates, cell culture supernates	Serum, plasma, tissue homogenates
Detection Range	3.13 - 200 ng/mL	0.781 - 50 ng/mL
Sensitivity	0.96 ng/mL	0.337 ng/mL
Specificity	No significant cross-reactivity or interference was observed.	Information not readily available.

Note: The information in the tables is based on representative data from various manufacturers and should be confirmed with the specific product documentation.

Experimental Protocols

To definitively determine the cross-reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, a competitive inhibition ELISA should be performed.

Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol is a general guideline and should be optimized for the specific immunoassay kit being used.

Materials:

• Commercially available VMA or HVA ELISA kit

• Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether (to be tested as a potential competitor)

• Microplate reader

• Standard laboratory equipment (pipettes, tubes, etc.)

Workflow:

Caption: Workflow for assessing cross-reactivity in a competitive ELISA.

Procedure:

• Prepare a standard curve using the VMA or HVA standards provided in the ELISA kit.

• Prepare serial dilutions of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in the same buffer used for the standards. The concentration range should be wide enough to observe any potential inhibition.

• Perform the competitive ELISA according to the manufacturer's instructions, substituting the standard with the dilutions of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in a separate set of wells.

• Measure the absorbance (or fluorescence/luminescence) using a microplate reader.

• Calculate the percentage of inhibition for each concentration of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

• Determine the 50% inhibitory concentration (IC50) for both the standard analyte and Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

• Calculate the percent cross-reactivity using the following formula:

  % Cross-reactivity = (IC50 of standard / IC50 of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether) x 100

Signaling Pathways Potentially Affected by Picrasma quassioides Extracts

Extracts from Picrasma quassioides, the source of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, have been shown to possess anti-inflammatory, anticancer, and neuroprotective properties. These effects are mediated through the modulation of several key signaling pathways. Understanding these pathways is crucial for researchers investigating the biological effects of this compound.

Caption: Key signaling pathways affected by Picrasma quassioides extracts.

The active compounds in Picrasma quassioides extracts, which may include Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, have been shown to inhibit pro-inflammatory pathways such as NF-κB and ERK.[1] Conversely, in cancer cell lines, these extracts can activate pro-apoptotic pathways like p38/MAPK and induce mitochondria-dependent apoptosis.[3]

Conclusion and Recommendations

While direct evidence is lacking, the structural similarity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether to VMA and HVA strongly suggests a potential for cross-reactivity in immunoassays for these catecholamine metabolites. Researchers working with samples that may contain this natural product should exercise caution and validate the specificity of their chosen immunoassay.

Recommendations:

• Select a High-Specificity Immunoassay: When possible, choose a commercially available VMA or HVA ELISA kit that provides detailed information on its specificity and cross-reactivity with related compounds.

• Perform Cross-Reactivity Testing: It is highly recommended to experimentally determine the cross-reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether using the protocol outlined in this guide.

• Consider Alternative Analytical Methods: For applications requiring the highest level of specificity, consider using chromatographic methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantification of VMA and HVA, as these methods are less prone to interference from structurally related compounds.

• Further Research: There is a clear need for studies that directly investigate the cross-reactivity of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether and other natural products in commercially available immunoassays to improve the accuracy and reliability of clinical and research data.

References

• 1. Various Species VMA ELISA kit | Cell Culture Supernatant, Plasma, Serum [antibodies-online.com]
• 2. researchgate.net [researchgate.net]
• 3. Sensitivity and specificity of commercial ELISA kits for screening anti-LAV/HTLV III - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and Established Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Published: December 5, 2025

This guide provides a comparative analysis of the potential efficacy of "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" against established drugs, based on the biological activities of its core chemical constituent, vanillic acid. Direct experimental data on "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" is limited in publicly available scientific literature. Therefore, this comparison is predicated on the extensive research conducted on vanillic acid, a phenolic compound that forms the backbone of the molecule .

"Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether," also identified as "Benzoic acid, 4-[2-hydroxy-1-(hydroxymethyl)ethoxy]-3-methoxy-," is a phenolic derivative that has been isolated from Picrasma quassioides (D. Don) Benn.[1][2] Its structure suggests potential biological activities related to its vanillic acid and glycerol (B35011) components. Vanillic acid, a well-studied dietary benzoic acid derivative, is known for its antioxidant and anti-inflammatory properties.[3][4][5] This guide will compare the documented efficacy of vanillic acid and its derivatives with known drugs in the fields of anti-inflammatory and antioxidant therapies.

I. Comparative Efficacy Data

The following tables summarize the quantitative data on the efficacy of vanillic acid and its derivatives in comparison to standard drugs used in research and clinical practice.

Table 1: In Vitro Anti-Inflammatory Activity

Compound/Drug	Assay	Target/Mechanism	Key Findings	Reference
Vanillic Acid	LPS-stimulated human neutrophils	Pro-inflammatory Cytokine Release (TNF-α, IL-8)	Significantly suppressed the release of TNF-α and IL-8.[3][4]	[3][4]
Vanillic Acid	fMLP-induced oxidative burst in human neutrophils	Reactive Oxygen Species (ROS) Generation	Significantly downregulated ROS generation.[3][4]	[3][4]
Vanillic Acid Derivative (Compound 1a)	ROS Inhibition Assay	Reactive Oxygen Species (ROS)	IC50: 5.1 ± 0.7 µg/mL	[6]
Ibuprofen (B1674241) (Standard Drug)	ROS Inhibition Assay	Cyclooxygenase (COX) Inhibition	Standard reference drug for anti-inflammatory activity.	[6]
Vanillin	TNBS-induced colitis in mice	NF-κB Activation	Suppressed NF-κB activity by inhibiting p65 translocation and IκB-α phosphorylation.[7]	[7]

Table 2: In Vitro Antioxidant Activity

Compound/Drug	Assay	Key Findings	Reference
Vanillic Acid	DPPH Radical Scavenging	IC50: 0.85 µg/mL	[8]
Vanillyl Acetate (Derivative)	DPPH Radical Scavenging	IC50: 0.63 µg/mL	[8]
Reduced Vanillin Derivative	DPPH Radical Scavenging	IC50: 0.59 µg/mL	[8]
Vitamin C (Standard Drug)	DPPH Radical Scavenging	IC50: 0.44 µg/mL	[8]
Vanillic Acid	Non-enzymatic protein glycation	Inhibited protein glycation, outperforming aminoguanidine.[4]	[4]
Trolox (Standard Drug)	H2O2 and HOCl scavenging	Vanillic acid acted as a scavenger, outperforming Trolox in some non-cellular tests.[4]	[4]

II. Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for replication and further investigation.

Determination of Pro-inflammatory Cytokine Release

• Cell Line: Human neutrophils isolated from peripheral blood.

• Stimulation: Lipopolysaccharide (LPS) is used to stimulate the neutrophils and induce an inflammatory response.

• Treatment: Cells are pre-incubated with varying concentrations of the test compound (e.g., Vanillic Acid) before LPS stimulation.

• Quantification: The concentration of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-8 (IL-8), in the cell culture supernatant is measured using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Analysis: The percentage inhibition of cytokine release by the test compound is calculated relative to the vehicle control.

Measurement of Reactive Oxygen Species (ROS) Generation

• Cell Line: Human neutrophils.

• Stimulation: N-formylmethionyl-leucyl-phenylalanine (fMLP) is used to induce an oxidative burst.

• Detection: A fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), is added to the cells. In the presence of ROS, DCFH-DA is oxidized to the highly fluorescent dichlorofluorescein (DCF).

• Quantification: The fluorescence intensity is measured using a fluorescence microplate reader or flow cytometer.

• Analysis: The reduction in fluorescence intensity in the presence of the test compound indicates its ability to scavenge ROS.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate an electron and scavenge the stable DPPH free radical. The reduction of DPPH is monitored by the decrease in its absorbance at a specific wavelength (typically around 517 nm).

• Procedure:

  • A solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.

  • Varying concentrations of the test compound are added to the DPPH solution.

  • The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured using a spectrophotometer.

• Analysis: The percentage of DPPH radical scavenging activity is calculated. The IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined from a dose-response curve.

III. Visualized Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the anti-inflammatory and antioxidant activities of vanillic acid and its derivatives.

Caption: Simplified NF-κB signaling pathway and points of inhibition by vanillic acid derivatives.

Caption: General experimental workflows for DPPH and cellular ROS antioxidant assays.

IV. Discussion and Future Directions

The available evidence strongly suggests that vanillic acid, the core active moiety of "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether," possesses significant anti-inflammatory and antioxidant properties. Its mechanisms of action involve the modulation of key inflammatory pathways, such as NF-κB signaling, and the effective scavenging of reactive oxygen species. The quantitative data presented indicates that the efficacy of vanillic acid and its derivatives is comparable to, and in some cases may exceed, that of established compounds like ibuprofen and Trolox in specific in vitro assays.

The presence of the glycerol ether linkage in "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" could potentially influence its pharmacokinetic and pharmacodynamic properties, such as solubility, bioavailability, and metabolic stability. However, without direct experimental evaluation, the precise impact of this modification remains speculative.

Future research should focus on the synthesis and direct biological testing of "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" to confirm and quantify its efficacy. Head-to-head comparative studies against known drugs using standardized in vitro and in vivo models are crucial to ascertain its therapeutic potential. Furthermore, elucidation of its specific molecular targets and signaling pathways will provide a more comprehensive understanding of its mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Antioxidant and Anti-Inflammatory Effects of Vanillic Acid in Human Plasma, Human Neutrophils, and Non-Cellular Models In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Unleashing the potential of vanillic acid: A new twist on nature's recipe to fight inflammation and circumvent azole-resistant fungal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Comparative Guide to the Structure-Activity Relationship of Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) for "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether," a phenolic derivative isolated from Picrasma quassioides. Due to the limited direct SAR studies on this specific ether, this guide synthesizes data from closely related vanillic acid derivatives and glycerol-phenolic acid conjugates to infer its potential biological activities and the structural determinants for such functions.

Core Structure and Postulated Activities

"Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" is a conjugate of vanillic acid (3-methoxy-4-hydroxybenzoic acid) and glycerol (B35011). Vanillic acid itself is known for a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. The conjugation with glycerol is expected to modify its physicochemical properties, such as solubility and lipophilicity, which in turn can influence its bioavailability and biological activity.

Inferred Structure-Activity Relationship

Based on studies of vanillic acid derivatives and other phenolic compounds, the following SAR can be proposed for "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether":

• The Vanillic Acid Moiety is Crucial for Bioactivity: The phenolic hydroxyl group at the C4 position and the methoxy (B1213986) group at the C3 position on the benzene (B151609) ring are key determinants of the antioxidant activity of vanillic acid. The hydroxyl group can donate a hydrogen atom to scavenge free radicals, and this activity is enhanced by the electron-donating methoxy group.

• The Glycerol Backbone Modulates Physicochemical Properties: The attachment of the glycerol moiety increases the hydrophilicity of the molecule compared to vanillic acid esters with long alkyl chains. This can influence its solubility in aqueous environments and its ability to interact with biological membranes.

• Ether Linkage vs. Ester Linkage: The ether linkage in "Glycerol-2-(3-methoxy-4-hydroxybenzoic acid)ether" is generally more stable to hydrolysis by esterase enzymes compared to an ester linkage. This could result in a longer biological half-life.

Comparative Data on Related Compounds

To provide a quantitative comparison, the following table summarizes the biological activities of vanillic acid and its ester derivatives. While not direct analogs, these compounds provide insight into how modification of the carboxylic acid group of vanillic acid can impact its efficacy.

Compound	Structure	Biological Activity	Key Findings
Vanillic Acid	3-methoxy-4-hydroxybenzoic acid	Antioxidant, Antimicrobial, Anti-inflammatory	Acts as a free radical scavenger and inhibits inflammatory pathways such as NF-κB.[1] Shows antimicrobial activity against various bacteria by disrupting cell membrane integrity.[2][3]
Methyl Vanillate	Methyl 3-methoxy-4-hydroxybenzoate	Antioxidant	Shows strong ABTS cation radical-scavenging activity but no activity against DPPH radicals.
Ethyl Vanillate	Ethyl 3-methoxy-4-hydroxybenzoate	Antioxidant	Similar to methyl vanillate, it exhibits strong ABTS cation radical-scavenging activity.
Butyl Vanillate	Butyl 3-methoxy-4-hydroxybenzoate	Antioxidant	Demonstrates the strongest antioxidative activity in oxidative hemolysis inhibition assays among the tested alkyl esters, suggesting that increased lipophilicity enhances its protective effect on biomembranes.
Caffeoyl Glycerol	Glycerol ester of caffeic acid	Antioxidant	Shows comparable free radical scavenging ability to its parent compound, caffeic acid, indicating its potential as a water-soluble antioxidant.[4]
Feruloyl Glycerol	Glycerol ester of ferulic acid	Antioxidant	Acts as a rapid antioxidant in scavenging DPPH free radicals.[5]

Experimental Protocols

Antioxidant Activity Assays

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical.

• Reagents: DPPH solution in methanol, test compound solutions at various concentrations, and a positive control (e.g., ascorbic acid).

• Procedure:

  • A solution of the test compound is mixed with the DPPH solution.

  • The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the reaction mixture. The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined.

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents: ABTS solution, potassium persulfate solution, test compound solutions, and a positive control (e.g., Trolox).

• Procedure:

  • The ABTS radical cation is generated by reacting ABTS solution with potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours.

  • The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to a specific absorbance at 734 nm.

  • The test compound is added to the diluted ABTS•+ solution.

  • The absorbance is read after a set incubation time (e.g., 6 minutes).

• Calculation: The percentage of inhibition is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[6]

c) Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from damage by peroxyl radicals.

• Reagents: Fluorescein (B123965) (fluorescent probe), AAPH (a peroxyl radical generator), test compound solutions, and a positive control (e.g., Trolox).

• Procedure:

  • The test compound is mixed with the fluorescein solution in a microplate.

  • The mixture is incubated at 37°C.

  • The AAPH solution is added to initiate the reaction.

  • The fluorescence decay is monitored over time using a fluorescence microplate reader.

• Calculation: The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC) and comparing it to that of Trolox.[7]

Antimicrobial Activity Assay: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Materials: Mueller-Hinton broth (for bacteria) or Sabouraud dextrose broth (for fungi), microbial inoculums, test compound solutions, and positive/negative controls.

• Procedure (Broth Microdilution Method):

  • Serial two-fold dilutions of the test compound are prepared in a 96-well microtiter plate.

  • Each well is inoculated with a standardized suspension of the test microorganism.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[3]

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and evaluation of novel phenolic-glycerol conjugates.

General workflow for synthesis and evaluation.

Signaling Pathway

Vanillic acid has been shown to modulate several signaling pathways. The diagram below illustrates its inhibitory effect on the NF-κB (Nuclear Factor kappa B) pathway, a key regulator of inflammation.[1]

Inferred inhibition of the NF-κB pathway.

References

• 1. Regulatory Mechanisms of Vanillic Acid in Cardiovascular Diseases: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial Mechanism of Vanillic Acid on Physiological, Morphological, and Biofilm Properties of Carbapenem-Resistant Enterobacter hormaechei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on the Enzymatic Synthesis and Antioxidant Properties of Phenolic Acid Glycerols [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper management and disposal of chemical waste are critical for ensuring laboratory safety and environmental protection. For laboratory personnel handling Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, a phenolic derivative, a thorough understanding of its safe disposal is imperative. This guide provides a detailed, step-by-step procedure for the proper disposal of this compound, in line with standard laboratory safety protocols and regulatory requirements.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety practices when handling Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether. This includes wearing appropriate Personal Protective Equipment (PPE) such as safety goggles, chemical-resistant gloves, and a lab coat.[1] All handling of the compound should be performed in a well-ventilated area or under a chemical fume hood to minimize inhalation exposure.[1] An emergency eye wash fountain and safety shower should be readily accessible.[1]

Quantitative Data Summary

Property	Value	Citation
Physical State	Clear viscous liquid	[1]
Relative Density	1.25 g/mL	[1]
Melting/Freezing Point	20 °C (68 °F)	[1]
Boiling Point	182 °C (360 °F)	[1]
Flash Point (Closed Cup)	160 °C (320 °F)	[1]
Solubility	Miscible in water	[1]

Step-by-Step Disposal Procedure

The disposal of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether must be conducted in accordance with all applicable local, state, and federal environmental regulations. The following is a general procedural guide.

1. Waste Identification and Segregation:

• Identify the waste as a non-halogenated, solid organic compound.

• Given its chemical structure as a phenolic derivative and a benzoic acid derivative, it should be treated as hazardous waste.

• Do not mix this waste with other waste streams, particularly incompatible materials such as strong oxidizing agents.[2]

• Collect waste in a designated and properly labeled hazardous waste container. Whenever possible, use the original container.

2. Containerization and Labeling:

• Place the waste in a clearly labeled, sealed, and compatible container.

• The label should include the full chemical name: "Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether," the CAS number (if available), and appropriate hazard warnings (e.g., "Irritant," "Handle with Care").

3. Storage:

• Store the sealed waste container in a designated satellite accumulation area for hazardous waste.

• The storage area should be cool, dry, and well-ventilated.[1]

4. Disposal Request:

• Arrange for pickup and disposal by a licensed hazardous waste disposal company.

• Follow your institution's specific procedures for requesting a waste pickup.

• Provide the waste disposal company with all necessary information about the chemical, including the Safety Data Sheet.

5. Spill and Contamination Cleanup:

• In the event of a spill, evacuate non-essential personnel and ensure adequate ventilation.

• For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a suitable container for disposal.[3][4]

• For solid spills, carefully sweep up the material to avoid generating dust and place it in a sealed container.[5]

• Decontaminate the spill area thoroughly with an appropriate solvent (e.g., soap and water), and dispose of the cleaning materials as hazardous waste.

• All materials contaminated with Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether, including pipette tips, tubes, and gloves, should be collected in a sealed container and disposed of as hazardous chemical waste.[6][7]

Important Note: Never dispose of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether down the drain or in the regular trash.[8][9]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. louisville.edu [louisville.edu]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. benchchem.com [benchchem.com]
• 9. Hazardous Waste Disposal [cool.culturalheritage.org]

Personal protective equipment for handling Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

Essential Safety and Handling Guide for Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether. The following procedures are based on the known hazards of its constituent chemical groups, namely glycerol (B35011) and substituted benzoic acid derivatives.

Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with a snug fit. A face shield should be worn in situations with a high risk of splashing.[5][6][7]	To protect eyes from potential splashes, which could cause serious irritation or damage.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A lab coat or chemical-resistant apron should be worn.[2][8] Closed-toe shoes are mandatory.[7]	To prevent skin contact, which may cause irritation, redness, or a burning sensation.[9]
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator may be necessary.[5]	To avoid inhalation of any potential dust or vapors, which could irritate the respiratory tract.[9]

Operational and Disposal Plans

Adherence to proper handling and disposal protocols is essential for maintaining a safe laboratory environment.

Handling and Storage

• Ventilation: Always handle Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in a well-ventilated laboratory or under a chemical fume hood.[9]

• Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[2][9] Avoid eating, drinking, or smoking in areas where the chemical is handled.[8]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][9] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2][9]

Spill Management

In the event of a spill:

• Evacuate and Secure: Evacuate the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Containment: For solid spills, carefully sweep or use a HEPA-filter vacuum to collect the material, avoiding dust generation.[9] For liquid spills, use an inert absorbent material.

• Disposal: Place the contained waste into a sealed, labeled container for proper disposal.

• Decontamination: Clean the spill area thoroughly. Do not wash spills into the sewer system.[9]

Disposal Plan

All waste containing Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether should be treated as chemical waste.

• Waste Collection: Collect all waste material in a clearly labeled, sealed container.

• Disposal Route: Dispose of the chemical waste in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety (EHS) department for specific guidance.

Experimental Workflow Visualization

The following diagram outlines the standard operating procedure for safely handling Glycerol-2-(3-methoxy-4-hydroxybenzoicacid)ether in a laboratory setting.

References

• 1. scribd.com [scribd.com]
• 2. Benzoic Acid Hazards and How to Manage Them | CloudSDS [cloudsds.com]
• 3. edvotek.com [edvotek.com]
• 4. cometchemical.com [cometchemical.com]
• 5. trimaco.com [trimaco.com]
• 6. mcrsafety.com [mcrsafety.com]
• 7. csub.edu [csub.edu]
• 8. download.basf.com [download.basf.com]
• 9. ehs.com [ehs.com]